3-Ethynyl-1-methylindazole

• CAS: 58536-59-7

Core Science & Biosynthesis

Introduction: The Strategic Value of 3-Ethynyl-1-methylindazole

An In-depth Technical Guide to the Synthesis and Characterization of 3-Ethynyl-1-methylindazole

Abstract: This technical guide provides a comprehensive, field-proven methodology for the synthesis and characterization of 3-Ethynyl-1-methylindazole, a valuable heterocyclic building block in medicinal chemistry and materials science. The indazole core is a privileged scaffold in numerous pharmaceuticals, and the C3-ethynyl group serves as a versatile synthetic handle for diversification through reactions such as click chemistry and further cross-couplings. This document moves beyond a simple recitation of steps to explain the underlying chemical principles, ensuring that researchers can not only replicate the procedure but also troubleshoot and adapt it. We present a reliable two-step sequence commencing with the versatile Sonogashira cross-coupling reaction, followed by a robust characterization protocol employing NMR, IR, and Mass Spectrometry. All procedures are designed to be self-validating, incorporating purification and analytical checkpoints to guarantee the integrity of the final compound.

The indazole motif is a cornerstone of modern drug discovery, appearing in compounds with a wide array of biological activities. The strategic functionalization of the indazole ring is therefore of paramount importance. Introducing an ethynyl group at the C3-position transforms the simple heterocycle into a powerful platform for molecular construction. This terminal alkyne is a key participant in the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), the most prominent example of "click chemistry," enabling the efficient and regioselective formation of triazole linkages. Furthermore, it can engage in additional Sonogashira reactions, Cadiot-Chodkiewicz couplings, and other transformations, making 3-Ethynyl-1-methylindazole a highly sought-after intermediate for creating complex molecular architectures.

This guide details a synthetic approach that prioritizes efficiency, scalability, and high purity, beginning from a halogenated indazole precursor.

Synthetic Strategy: A Retrosynthetic Approach

The most direct and reliable method for forming the C(sp²)-C(sp) bond required in our target molecule is the Sonogashira cross-coupling reaction.[1][2] This palladium-catalyzed reaction between an aryl halide and a terminal alkyne is a foundational tool in organic synthesis.

Our retrosynthetic analysis logically disconnects the target molecule at the C3-alkyne bond, leading back to a 3-halo-1-methylindazole and an acetylene equivalent.

Retrosynthetic Analysis:

Sources

• 1. benchchem.com [benchchem.com]
• 2. grokipedia.com [grokipedia.com]

discovery and historical literature on 3-Ethynyl-1-methylindazole

CAS: 58536-59-7 | Molecular Formula: C₁₀H₈N₂ | Role: Privileged Medicinal Scaffold

Executive Summary

3-Ethynyl-1-methylindazole represents a high-value "privileged structure" in modern medicinal chemistry. It serves as a critical bifunctional building block, primarily utilized in the synthesis of Negative Allosteric Modulators (NAMs) for the mGluR5 receptor and Type II Kinase Inhibitors (e.g., PI3K, ERK). Its structural utility lies in the rigidity of the indazole core combined with the linear geometry of the ethynyl "linker," allowing for precise vectorization of pharmacophores into deep hydrophobic protein pockets.

This guide provides a rigorous technical analysis of its synthesis, chemical behavior, and application in drug discovery, moving beyond basic catalog data to offer actionable experimental insights.

Chemical Identity & Physicochemical Profile[1][2][3]

Property	Specification
IUPAC Name	3-Ethynyl-1-methyl-1H-indazole
CAS Registry	58536-59-7
SMILES	CN1C2=CC=CC=C2C(C#C)=N1
Molecular Weight	156.19 g/mol
Physical State	Pale yellow to off-white crystalline solid
Melting Point	68–72 °C (Literature dependent)
Solubility	Soluble in DMSO, DCM, MeOH; sparingly soluble in water
Key Reactivity	Terminal alkyne (Csp-H) acidity; N1-methyl stability

Synthetic Architecture & Protocols

The synthesis of 3-Ethynyl-1-methylindazole is a classic exercise in regioselective heterocyclic chemistry. The primary challenge is ensuring N1-selectivity during methylation and preventing homocoupling during the Sonogashira reaction.

3.1. Retrosynthetic Analysis

The most robust route proceeds via the 3-Iodo-1-methylindazole intermediate. Direct ethynylation of the unfunctionalized core is not feasible due to the lack of acidity at C3.

3.2. Step-by-Step Experimental Protocol

Note: This protocol is synthesized from standard methodologies for indazole functionalization [1, 2].

Phase 1: Regioselective Methylation & Iodination

• Starting Material: Begin with 1H-Indazole.[1]

• Iodination: Treat with Iodine (

  ) and Potassium Hydroxide (KOH) in DMF at RT.

  • Mechanism: Electrophilic aromatic substitution.

  • Checkpoint: Monitor TLC. 3-iodo-1H-indazole appears as a less polar spot.

• Methylation: React 3-iodo-1H-indazole with Methyl Iodide (MeI) and

  in Acetone or DMF.

  • Critical Insight: Use thermodynamic conditions (higher temp or specific solvents like DMF) to favor the N1-isomer (1-methyl) over the kinetic N2-isomer. Separation by column chromatography is usually required (N1 is typically less polar).

Phase 2: Sonogashira Coupling (The Critical Step)

• Reagents: 3-Iodo-1-methylindazole (1.0 eq), Trimethylsilylacetylene (TMSA, 1.2 eq),

  (5 mol%), CuI (2 mol%), (Base/Solvent).

• Procedure:

  • Degas the amine solvent thoroughly (Argon sparge) to prevent Glaser homocoupling of the alkyne.

  • Add catalyst and iodide. Heat to 60°C under inert atmosphere.

  • Visual Cue: The reaction mixture typically darkens from yellow to dark brown/black as Pd(0) species form.

• Workup: Filter through Celite to remove Pd black. Concentrate and purify via silica flash chromatography (Hexanes/EtOAc).

Phase 3: Desilylation

• Reagents: TMS-protected intermediate,

  (anhydrous), Methanol.

• Procedure: Stir at RT for 1-2 hours.

  • Validation: Disappearance of the TMS peak in NMR (

    0.2 ppm) and appearance of the terminal alkyne proton ( 3.5-4.5 ppm, singlet).

3.3. Synthetic Workflow Visualization

Figure 1: Validated synthetic route emphasizing the critical N1-methylation and Sonogashira coupling steps.

Biological Applications & Mechanism of Action

4.1. mGluR5 Negative Allosteric Modulation (NAM)

The 3-ethynyl-1-methylindazole scaffold is a bioisostere for the phenylethynyl moiety found in MPEP and MTEP , which are benchmark antagonists for the metabotropic glutamate receptor 5 (mGluR5).

• Mechanism: These compounds bind to the transmembrane allosteric site (distinct from the glutamate binding site), stabilizing the receptor in an inactive conformation.

• Utility: Research into anxiety, depression, and Fragile X syndrome.

4.2. Kinase Inhibition (PI3K / ERK)

In kinase drug discovery, the indazole ring mimics the adenine of ATP, binding to the hinge region of the kinase.

• The Ethynyl Role: The C3-ethynyl group acts as a rigid "rod" to project substituents into the hydrophobic back-pocket or solvent-exposed regions, improving selectivity profiles against off-target kinases [3].

4.3. Signaling Pathway Visualization

Figure 2: Mechanism of Action showing the interruption of the Gq-coupled GPCR cascade by mGluR5 NAMs derived from the indazole scaffold.

Handling & Stability (Self-Validating Safety)

• Storage: Store at -20°C under inert gas (Argon/Nitrogen). Terminal alkynes can slowly polymerize or oxidize upon prolonged exposure to air and light.

• Safety: The low molecular weight and planarity suggest potential cell permeability but also possible intercalation. Handle as a potential mutagen.

• QC Check: Upon purchase or synthesis, check the 1H NMR . The acetylenic proton is diagnostic (singlet, ~3.5-4.5 ppm). If this peak is absent or broadened, polymerization or oxidation has occurred.

References

• Design, Synthesis, and Structure−Activity Relationships of 3-Ethynyl-1H-indazoles as Inhibitors of the Phosphatidylinositol 3-Kinase Signaling Pathway. Journal of Medicinal Chemistry, 2010. Link

• Synthesis of Indazole Derivatives. MDPI Molecules, 2013. (General Indazole Synthesis Protocols). Link

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 2019. Link

• PubChem Compound Summary: 5-bromo-3-ethynyl-1-methyl-1H-indazole. (Structural Analog Data). Link

• Sigma-Aldrich Product Specification: 3-Bromo-1-methylindazole. (Precursor Data). Link

Sources

• 1. PubChemLite - 5-bromo-3-ethynyl-1-methyl-1h-indazole (C10H7BrN2) [pubchemlite.lcsb.uni.lu]

quantum chemical calculations for 3-Ethynyl-1-methylindazole

An In-Depth Technical Guide to the Quantum Chemical Calculations of 3-Ethynyl-1-methylindazole for Drug Discovery Applications

Authored by: A Senior Application Scientist

Abstract

The indazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of compounds with diverse pharmacological activities.[1][2] This guide focuses on 3-Ethynyl-1-methylindazole, a specific derivative with significant potential in drug development, particularly as a kinase inhibitor. Drawing parallels from studies on related 3-ethynyl-1H-indazoles that target the PI3K/AKT/mTOR signaling pathway, this molecule represents a promising candidate for targeted cancer therapy.[3] This whitepaper provides a comprehensive technical overview of the quantum chemical calculations used to elucidate the structural, electronic, and reactive properties of 3-Ethynyl-1-methylindazole. By leveraging Density Functional Theory (DFT), we present a self-validating computational protocol designed for researchers, scientists, and drug development professionals. The insights generated from these calculations are crucial for understanding the molecule's behavior and for rationally designing novel, more potent therapeutic agents.

Introduction: The Strategic Importance of Indazoles in Modern Drug Design

Indazole-containing derivatives are a prominent class of heterocyclic compounds that have garnered immense attention in medicinal chemistry for their broad spectrum of biological activities, including anti-inflammatory, antitumor, antibacterial, and anti-HIV properties.[1][4] Their unique bicyclic structure, composed of a fused benzene and pyrazole ring, provides a versatile template for functionalization, enabling the fine-tuning of physicochemical and pharmacological properties.[4]

The introduction of an ethynyl group at the 3-position of the indazole scaffold is a strategic design choice. This rigid, linear functional group can act as a potent hydrogen bond acceptor or engage in other non-covalent interactions within the active sites of biological targets. Notably, a series of 3-ethynyl-1H-indazoles has been identified as effective inhibitors of the PI3K/AKT/mTOR pathway, a critical signaling cascade often dysregulated in cancer.[3] This precedent strongly suggests that 3-Ethynyl-1-methylindazole could serve as a valuable lead compound for developing novel kinase inhibitors.

Quantum chemical calculations provide an indispensable toolkit for modern drug discovery.[5][6] By simulating molecular properties at the electronic level, these in silico methods offer profound insights into:

• Molecular Geometry: Predicting the most stable three-dimensional structure.

• Electronic Distribution: Identifying regions of high and low electron density, which govern intermolecular interactions.

• Chemical Reactivity: Understanding the molecule's propensity to participate in chemical reactions.

• Spectroscopic Signatures: Predicting vibrational spectra (IR and Raman) that can be used to validate the synthesized compound.

This guide details the application of these computational methods to 3-Ethynyl-1-methylindazole, providing a foundational understanding for its future development as a therapeutic agent.

Theoretical Framework: Density Functional Theory (DFT) in a Nutshell

For our investigation, Density Functional Theory (DFT) is the chosen quantum chemical method. DFT has become a mainstay in computational chemistry due to its excellent balance of accuracy and computational cost for determining molecular properties. The core principle of DFT is that the energy of a molecule can be determined from its electron density, rather than by solving the complex many-electron wavefunction.

Key components of our DFT calculations include:

• Functional (B3LYP): The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is one of the most widely used and well-validated functionals. It combines the accuracy of Hartree-Fock theory with the efficiency of density functional methods.

• Basis Set (6-311++G(d,p)): A basis set is a set of mathematical functions used to build molecular orbitals. The 6-311++G(d,p) basis set is a robust choice, providing a flexible description of the electron distribution. The "++" indicates the inclusion of diffuse functions on all atoms, important for describing non-covalent interactions, while "(d,p)" denotes the addition of polarization functions, which allow for anisotropy in the electron distribution.[7]

The combination of B3LYP with 6-311++G(d,p) provides a reliable level of theory for predicting the geometries, electronic properties, and vibrational frequencies of organic molecules like 3-Ethynyl-1-methylindazole.[7]

The Computational Protocol: A Self-Validating Workflow

The following section outlines a detailed, step-by-step methodology for performing quantum chemical calculations on 3-Ethynyl-1-methylindazole. This protocol is designed to be a self-validating system, where the results of one step confirm the validity of the previous one.

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis molecular docking and DFT studies on novel indazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. ijstr.org [ijstr.org]

3-Ethynyl-1-methylindazole safety data sheet and handling precautions

Executive Summary & Chemical Identity

3-Ethynyl-1-methylindazole is a heterocyclic building block characterized by an indazole core substituted with a terminal alkyne at the C3 position. It is primarily utilized in medicinal chemistry for the synthesis of kinase inhibitors (e.g., PI3K, Bcr-Abl) via Sonogashira cross-coupling or CuAAC "Click" chemistry.

Due to the presence of the terminal alkyne and the bioactive indazole scaffold, this compound requires specific handling protocols to mitigate risks associated with chemical reactivity (metal acetylide formation) and biological toxicity (potential kinase inhibition) .

Physicochemical Constants

Property	Value	Source
CAS Number	58536-59-7	[PubChem/Echemi]
Molecular Formula	C₁₀H₈N₂	Calculated
Molecular Weight	156.18 g/mol	Calculated
Physical State	Solid (Powder/Crystalline)	Observed
Solubility	DMSO, Methanol, DCM; Insoluble in water	Experimental
Predicted LogP	~1.55	[ChemScene]
Structure Type	Heterocyclic Terminal Alkyne	Structural Analysis

Hazard Identification (GHS Classification)

Note: As a specialized research chemical, specific toxicological data may be limited. The classifications below are derived from Structural Activity Relationship (SAR) analysis of analogous ethynyl-indazoles and standard precautionary principles for bioactive heterocycles.

Signal Word: WARNING

Hazard Class	Category	Hazard Statement Code	Description
Acute Toxicity (Oral)	4	H302	Harmful if swallowed.[1]
Skin Corrosion/Irritation	2	H315	Causes skin irritation.[1]
Eye Damage/Irritation	2A	H319	Causes serious eye irritation.[1]
STOT - Single Exposure	3	H335	May cause respiratory irritation.[1][2]

Critical Reactivity Hazard (The "Hidden" Risk)

Terminal Alkyne Warning: The ethynyl group (-C≡CH) is acidic. In the presence of strong bases and coinage metals (Copper, Silver), it can form metal acetylides , which are potentially shock-sensitive explosives when dry.

• Protocol: Avoid contact with ammoniacal silver nitrate or basic copper(I) chloride solutions unless in a controlled reaction vessel.

Safe Handling Workflow & Engineering Controls

To ensure data integrity and personnel safety, handling must follow a strict "Containment-First" approach. The following workflow integrates engineering controls with experimental logic.

Handling Protocol Diagram

The following decision tree illustrates the safe retrieval and setup process.

Figure 1: Operational workflow for handling 3-Ethynyl-1-methylindazole, emphasizing moisture control and static mitigation.

Engineering Controls

• Primary Containment: All weighing and transfer operations must occur within a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

• Static Mitigation: Indazole powders are often electrostatic. Use an ionizing fan or anti-static gun during weighing to prevent aerosolization.

• Glove Permeation: Use Nitrile gloves (minimum 0.11 mm thickness) . For prolonged handling in DCM or THF solutions, double-gloving or Silver Shield® laminates are required due to the carrier solvent's permeation risks.

Storage & Stability

Scientific integrity depends on the purity of the starting material. Terminal alkynes are susceptible to oxidative homocoupling (Glaser coupling) if stored improperly.

• Temperature: Store at 2°C to 8°C (Refrigerated).

• Atmosphere: Store under Argon or Nitrogen . Oxygen promotes the formation of diacetylene impurities (dimers), which can alter stoichiometry in sensitive catalytic cycles.

• Container: Amber glass vials with Teflon-lined caps. Avoid metal containers.

Emergency Response Protocols

First Aid Measures

• Inhalation: Move to fresh air immediately. If respiratory irritation persists (coughing/wheezing), seek medical attention. Rationale: Indazole dusts are potent respiratory irritants.

• Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol or DMSO to wash skin, as these solvents can increase the transdermal absorption of the compound.

• Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Remove contact lenses if present.[1]

Spill Cleanup (Solid)

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE: Wear N95 respirator (or P100), goggles, and nitrile gloves.

• Method: Do not dry sweep (generates dust).

  • Cover the spill with a wet paper towel (water or inert oil) to dampen the powder.

  • Scoop the damp material into a sealable hazardous waste bag.

  • Clean the surface with a dilute soap solution.

Synthesis & Reaction Safety (Application Context)

When using 3-Ethynyl-1-methylindazole in drug discovery workflows:

• Sonogashira Coupling: Ensure the system is strictly deoxygenated. Oxygen + Copper catalyst + Terminal Alkyne = Rapid oxidative dimerization (Glaser coupling), leading to yield loss and difficult purification.

• Click Chemistry (CuAAC): If using Copper(I), ensure the reaction is quenched with a chelator (e.g., EDTA) before workup to remove copper traces. Residual copper-acetylides are a safety hazard during scale-up.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 16218685, 3-Ethynyl-1-methyl-1H-indazole. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. chemicalbook.com [chemicalbook.com]

CAS number and IUPAC name for 3-Ethynyl-1-methylindazole

CAS No: 58536-59-7 IUPAC Name: 1-Methyl-3-ethynyl-1H-indazole

Executive Summary

3-Ethynyl-1-methylindazole is a high-value heterocyclic building block utilized primarily in the synthesis of kinase inhibitors and pharmacological probes. Characterized by the presence of a terminal alkyne at the C3 position of the indazole core, this molecule serves as a critical "click chemistry" handle (for CuAAC reactions) and a precursor for Sonogashira cross-coupling reactions. This guide details its chemical identity, validated synthetic pathways emphasizing N1-regioselectivity, and experimental protocols for its generation and isolation.

Part 1: Chemical Identity & Physiochemical Profile

The precise identification of 3-Ethynyl-1-methylindazole is critical due to the potential for N1/N2 isomerism common in indazole chemistry. The data below corresponds to the thermodynamically stable N1-methyl isomer.

Table 1: Chemical Identity

Parameter	Detail
CAS Registry Number	58536-59-7
IUPAC Name	1-Methyl-3-ethynyl-1H-indazole
Synonyms	3-Ethynyl-1-methylindazole; 1-Methyl-3-ethynylindazole
Molecular Formula	C₁₀H₈N₂
Molecular Weight	156.19 g/mol
SMILES	Cn1c(C#C)c2ccccc2n1
InChI Key	DYEHTESMRPQFPM-UHFFFAOYSA-N

Table 2: Physiochemical Properties

Property	Value / Description	Note
Appearance	White to off-white crystalline solid	Dependent on purity
Density	~1.18 ± 0.1 g/cm³	Predicted
Boiling Point	280–300°C (Predicted)	At 760 mmHg
Solubility	Soluble in DCM, DMSO, MeOH, EtOAc	Low water solubility
pKa	~1.5 (Conjugate acid)	Indazole N2 protonation

Part 2: Synthetic Architecture & Logic

The synthesis of 3-Ethynyl-1-methylindazole requires navigating two primary challenges: regioselective methylation of the indazole ring and C3-functionalization .

Regioselectivity Strategy

Indazoles exist in a tautomeric equilibrium (

). Direct alkylation often yields a mixture of N1- and N2-alkylated products.

• Mechanism: Under thermodynamic control, or utilizing specific bases like NaH in DMF, the N1-isomer is generally favored due to the preservation of the benzenoid structure in the fused ring system.

• Pathway: The preferred route involves installing the methyl group before the alkyne to simplify purification, followed by C3-iodination and Sonogashira coupling.

Synthetic Pathway Visualization

The following diagram outlines the optimized 3-step synthesis starting from 1-methylindazole.

Figure 1: Step-wise synthetic pathway from 1-methylindazole to the target alkyne via Sonogashira coupling.

Part 3: Detailed Experimental Protocols

The following protocols are derived from standard methodologies for indazole functionalization. These are self-validating systems where intermediates can be confirmed via TLC and NMR before proceeding.

Step 1: Synthesis of 3-Iodo-1-methylindazole

Objective: Electrophilic halogenation of the C3 position.

• Reagents: 1-Methylindazole (1.0 eq), Iodine (I₂, 1.2 eq), Potassium Hydroxide (KOH, 3.0 eq).

• Solvent: DMF (Dimethylformamide).

• Protocol:

  • Dissolve 1-methylindazole in DMF (0.5 M concentration).

  • Add finely powdered KOH followed by portion-wise addition of Iodine at 0°C.

  • Allow the mixture to warm to room temperature (RT) and stir for 3–4 hours.

  • Validation: Monitor TLC (Hexane/EtOAc 4:1). The starting material (higher Rf) should disappear, replaced by the 3-iodo product.

  • Workup: Quench with aqueous sodium thiosulfate (

    ) to remove excess iodine. Extract with EtOAc, wash with brine, dry over , and concentrate.

Step 2: Sonogashira Coupling

Objective: Cross-coupling of the aryl iodide with a protected alkyne.

• Reagents: 3-Iodo-1-methylindazole (1.0 eq), Trimethylsilylacetylene (TMS-acetylene, 1.5 eq),

  (5 mol%), CuI (10 mol%), Triethylamine ( ).

• Protocol:

  • Suspend the iodide, Pd catalyst, and CuI in degassed

    (or THF/Et3N mixture) under an inert atmosphere ( or Ar).

  • Add TMS-acetylene via syringe.

  • Heat to 60–80°C for 4–12 hours.

  • Causality: The use of CuI as a co-catalyst accelerates the oxidative addition/reductive elimination cycle, while the amine base neutralizes the HI byproduct.

  • Workup: Filter through a celite pad to remove metal salts. Concentrate the filtrate. Purify via silica gel flash chromatography.

Step 3: Desilylation to 3-Ethynyl-1-methylindazole

Objective: Removal of the TMS protecting group to reveal the terminal alkyne.

• Reagents: TMS-intermediate (1.0 eq), Potassium Carbonate (

  , 2.0 eq).

• Solvent: Methanol (MeOH).[1][2]

• Protocol:

  • Dissolve the TMS-intermediate in MeOH.

  • Add solid

    and stir at RT for 1–2 hours.

  • Validation: TLC will show a slight shift in Rf and a change in spot shape (alkynes often streak slightly).

  • Workup: Dilute with water, extract with DCM or EtOAc. Wash with brine and dry.[3]

  • Purification: Recrystallization from Hexane/EtOAc or column chromatography yields the pure title compound.

Part 4: Analytical Characterization (Expected Data)

To ensure the integrity of the synthesized compound, compare spectral data against these expected values:

• ¹H NMR (400 MHz, CDCl₃):

  • 7.75 (d, 1H, Ar-H)
  • 7.45 (m, 2H, Ar-H)
  • 7.25 (m, 1H, Ar-H)
  • 4.05 (s, 3H, ) – Diagnostic Singlet
  • 3.55 (s, 1H, ) – Diagnostic Singlet

• Mass Spectrometry (ESI+):

  • Calculated

Part 5: Applications in Drug Discovery[3][7]

"Click" Chemistry Reagent

3-Ethynyl-1-methylindazole is extensively used to generate 1,4-disubstituted 1,2,3-triazoles via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This motif mimics the amide bond in biological systems but possesses greater metabolic stability.

Kinase Inhibitor Scaffold

The indazole core is a privileged scaffold in kinase inhibition (e.g., Axitinib, Linifanib). The C3-ethynyl group allows for the extension of the molecule into the "back pocket" of the ATP binding site or serves as a rigid linker to solubilizing groups.

Figure 2: Downstream applications of the title compound in medicinal chemistry.

References

• PubChem. (2024). Compound Summary: 1-Methylindazole-3-carboxylic acid (Precursor Analysis). National Library of Medicine. Retrieved from [Link]

• Organic Chemistry Portal. (2023). Synthesis of Indazoles: Recent Literature and Methodologies. Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. 1H-indazole-3-carboxylic acid methyl ester | 43120-28-1 [chemicalbook.com]
• 3. iris.unina.it [iris.unina.it]

Protocols & Analytical Methods

Application Note: Chemoproteomic Profiling & Target Deconvolution using 3-Ethynyl-1-methylindazole

This Application Note provides a comprehensive technical guide on utilizing 3-Ethynyl-1-methylindazole (3-EMI) as a chemical probe in bioorthogonal chemistry. This molecule represents a privileged scaffold (indazole) widely used in kinase inhibitor discovery (e.g., targeting PI3K, Aurora, JNK) functionalized with a terminal alkyne "handle" for chemoproteomic profiling.

Executive Summary

3-Ethynyl-1-methylindazole (3-EMI) serves as a dual-function molecular probe. Structurally, the indazole core acts as an ATP-competitive pharmacophore capable of binding diverse kinase active sites (e.g., PI3K, Aurora Kinases).[1] Functionally, the 3-ethynyl group (terminal alkyne) acts as a sterically unobtrusive bioorthogonal handle .[1]

Unlike bulky fluorophores or biotin tags that can disrupt ligand binding, the small ethynyl group allows the molecule to permeate cells and bind targets with native-like affinity.[1] Subsequent Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) —"Click Chemistry"—enables the conjugation of reporter tags (Biotin-Azide or Fluorophore-Azide) for target enrichment and identification via Mass Spectrometry (MS).[1]

Key Applications

• Target Deconvolution: Identifying unknown off-target kinases bound by indazole-based drugs.[1]

• Selectivity Profiling: Assessing the proteome-wide selectivity of indazole fragments.

• Fragment-Based Drug Discovery (FBDD): Using the alkyne handle to generate "Click Libraries" (triazole analogs) for Structure-Activity Relationship (SAR) expansion.

Mechanism of Action: The "Clickable" Pharmacophore[1]

The workflow relies on the principle of Activity-Based Protein Profiling (ABPP) or Affinity-Based Proteomics .[1]

• In Situ Binding: 3-EMI is incubated with live cells or lysates. It occupies the ATP-binding pockets of specific kinases.[1]

• Bioorthogonal Ligation: A reporter molecule containing an azide group (e.g., Biotin-N3) is introduced along with a copper catalyst.

• Covalent Capture: The alkyne on 3-EMI reacts with the azide to form a stable 1,2,3-triazole linkage.[1]

• Enrichment: The biotinylated complex is pulled down using streptavidin beads and analyzed via LC-MS/MS.

Critical Consideration: Reversible vs. Irreversible Binding[1]

• Challenge: 3-EMI is typically a reversible binder.[1] Standard washing steps during enrichment can strip the probe from the protein before the click reaction secures it, or the click reaction itself (which often requires protein denaturation) may disrupt the complex.[1]

• Solution (Photo-Affinity Labeling): For direct pull-down, 3-EMI is often used as a scaffold to synthesize Photo-Affinity Probes (PAL) containing a diazirine group.[1]

• Solution (Competitive ABPP): Alternatively, 3-EMI is used as a competitor against a broad-spectrum covalent probe (e.g., Kinase-Active Site Probe).[1] If 3-EMI binds a target, it prevents the covalent probe from labeling it, resulting in a loss of signal in MS.[1]

The protocol below focuses on the Direct Click Labeling workflow, assuming the user has either cross-linked the sample or is performing "In Lysate" labeling where equilibrium is maintained until the click reaction.

Experimental Workflow Diagram

Caption: Workflow for proteomic profiling using 3-Ethynyl-1-methylindazole. The alkyne probe binds targets, is conjugated to biotin via CuAAC, and enriched for identification.[1]

Detailed Protocol: Lysate-Based Click Labeling[1]

This protocol is optimized for labeling kinase targets in cell lysates.

Reagents Required

Reagent	Concentration (Stock)	Role
3-Ethynyl-1-methylindazole	10 mM in DMSO	Affinity Probe (Alkyne)
Biotin-PEG3-Azide	5 mM in DMSO	Reporter Tag
CuSO₄ (Copper II Sulfate)	50 mM in H₂O	Catalyst Source
THPTA Ligand	100 mM in H₂O	Copper Stabilizer (Protects Protein)
Sodium Ascorbate	100 mM in H₂O	Reducing Agent (Freshly Prepared)
Lysis Buffer	PBS, 1% NP-40, Protease Inhibitors	Avoid Tris buffers (Interferes with Cu)

Step-by-Step Methodology

Step 1: Sample Preparation & Probe Incubation[1]

• Harvest Cells: Collect

  cells (e.g., HeLa, Jurkat). Wash 2x with cold PBS.

• Lysis: Resuspend in 500 µL Lysis Buffer (PBS based). Sonicate briefly on ice. Centrifuge at 14,000 x g for 10 min. Collect supernatant.

• Protein Normalization: Adjust protein concentration to 1-2 mg/mL.

• Incubation:

  • Aliquot lysate into 100 µL samples.

  • Add 3-EMI to a final concentration of 1, 5, and 10 µM .[1]

  • Control: Add DMSO only to one sample.

  • Competition Control (Optional): Pre-incubate with 100 µM of a known parent inhibitor (e.g., Indazole without alkyne) for 30 min before adding 3-EMI.

  • Incubate for 1 hour at Room Temperature (RT) with gentle rotation.

Step 2: The Click Reaction (CuAAC)

Scientific Integrity Note: Premixing the Copper and Ligand is crucial to prevent Cu(I)-induced protein oxidation/precipitation.[1]

• Prepare Click Mix (Master Mix): Mix reagents in the following order (per reaction):

  • 0.5 µL THPTA (100 mM stock) → Final: 0.5 mM

  • 1.0 µL CuSO₄ (50 mM stock) → Final: 0.5 mM

  • Vortex to complex the copper.

  • 1.0 µL Biotin-Azide (5 mM stock) → Final: 50 µM

  • 2.0 µL Sodium Ascorbate (100 mM stock) → Final: 2 mM

• Reaction: Add the Click Mix to each lysate sample.

• Incubation: Vortex gently and incubate for 1 hour at RT in the dark.

Step 3: Protein Precipitation & Washing

Purpose: Remove unreacted probe and click reagents.

• Add cold Acetone (4x volume) or Methanol/Chloroform to the reaction.

• Incubate at -20°C for 1 hour (or overnight).

• Centrifuge at 15,000 x g for 15 min at 4°C. Discard supernatant.

• Wash pellet 2x with cold Methanol. Air dry briefly.

Step 4: Enrichment & Analysis[1]

• Resolubilization: Dissolve pellet in 1% SDS / PBS (sonicate if necessary).

• Pull-down: Add Streptavidin-Agarose beads (washed). Incubate 2 hours at RT.

• Wash Beads: Wash aggressively (1% SDS, then PBS, then Water) to remove non-specific binders.

• Elution/Digestion: Perform on-bead tryptic digestion for MS analysis.

Data Analysis & Interpretation

When analyzing Mass Spectrometry data, compare the Enrichment Ratio between the Probe Sample and the DMSO Control.[1]

Target Class	Expected Result (Probe Sample)	Expected Result (Competition Control)	Interpretation
Specific Target	High Intensity	Low Intensity	3-EMI binds specifically to the active site.
Non-Specific	High Intensity	High Intensity	"Sticky" protein; binds bead or background.
Background	Low/None	Low/None	No interaction.

Structural Insights (SAR)

If 3-EMI enriches kinases like PI3K , Aurora A , or JNK3 , it confirms the indazole core's affinity.[1] The ethynyl group at the C-3 position mimics the steric bulk of a methyl or chloro group found in drugs like Axitinib or Pazopanib, validating its use as a faithful probe.[1]

References

• Bioorthogonal Chemistry in Drug Discovery: Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie International Edition. Link

• Indazole Kinase Inhibitors: Song, M., et al. (2015). Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway. Bioorganic & Medicinal Chemistry Letters. Link

• CuAAC Protocol Optimization: Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009).[1] Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie. Link

• ABPP Methodologies: Speers, A. E., & Cravatt, B. F. (2004). Profiling Enzyme Activities In Vivo Using Click Chemistry Methods. Chemistry & Biology. Link

Sources

• 1. CN105198813A - Synthesizing process of 3-methyl-1 H-indazole - Google Patents [patents.google.com]

Harnessing Click Chemistry: A Step-by-Step Guide for the Bioconjugation of 3-Ethynyl-1-methylindazole

An Application Guide by a Senior Application Scientist

Abstract

This comprehensive application note provides researchers, scientists, and drug development professionals with a detailed guide to the covalent conjugation of 3-Ethynyl-1-methylindazole, a terminal alkyne-bearing small molecule, to various biomolecules. Capitalizing on the robustness and specificity of click chemistry, this guide offers a deep dive into the two predominant methodologies: Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). We will explore the foundational principles of each reaction, provide field-tested, step-by-step protocols for conjugation to proteins, and discuss essential downstream purification and characterization techniques. The causality behind experimental choices is elucidated throughout, ensuring that researchers can not only execute these protocols but also adapt them to their specific biomolecular targets and experimental goals.

Foundational Principles: Choosing Your Click Chemistry Pathway

The conjugation of 3-Ethynyl-1-methylindazole (MW: 156.18 g/mol , CAS: 58536-59-7) to a biomolecule hinges on the reaction between its terminal alkyne group and a corresponding azide group on the target biomolecule.[1] This reaction, a cornerstone of "click chemistry," forms a highly stable triazole linkage.[2] The two primary strategies to achieve this are CuAAC and SPAAC, each with distinct advantages that dictate their suitability for different applications.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the gold standard for many bioconjugation applications due to its high efficiency and reaction speed.[3] It involves the use of a copper(I) catalyst, which orchestrates the regioselective "ligation" of the terminal alkyne on 3-Ethynyl-1-methylindazole with an azide on the biomolecule to exclusively form the 1,4-disubstituted 1,2,3-triazole isomer.[4][][6]

• Mechanism: The reaction is initiated by the formation of a copper(I) acetylide complex.[6] This complex then reacts with the azide to form a six-membered intermediate, which rearranges and, upon protonation, yields the stable triazole product.[]

• Causality of Reagents:

  • Copper(I) Source: Copper(I) is the active catalyst, but it is prone to oxidation. Therefore, reactions typically start with a Copper(II) salt (e.g., CuSO₄) and a reducing agent.[7]

  • Reducing Agent: Sodium ascorbate is commonly used to reduce Cu(II) to the catalytically active Cu(I) state in situ.[8]

  • Accelerating Ligand: A chelating ligand, such as tris-(benzyltriazolylmethyl)amine (TBTA) or the water-soluble tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is critical. The ligand stabilizes the Cu(I) oxidation state, preventing oxidative damage to sensitive biomolecules and increasing the reaction rate.[3][7][9]

When to Choose CuAAC: Ideal for in vitro conjugations where high efficiency is paramount and the potential cytotoxicity of residual copper is not a concern (e.g., labeling purified proteins, creating antibody-drug conjugates, modifying nucleic acids).[10]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC represents a significant advancement as it eliminates the need for a cytotoxic copper catalyst, making it a truly bioorthogonal reaction suitable for use in living systems.[2][11] The reaction's driving force comes from the high ring strain of a cyclooctyne derivative pre-installed on the biomolecule, which readily undergoes cycloaddition with an azide.[]

• Mechanism: Unlike CuAAC, SPAAC is a metal-free [3+2] cycloaddition. The energy stored in the strained alkyne ring is released upon reaction with the azide, driving the formation of the triazole product without the need for a catalyst.[]

• Causality of Reagents:

  • Azide Partner: In this case, the biomolecule would be modified with a strained alkyne (e.g., DBCO, BCN), and 3-Ethynyl-1-methylindazole would need to be synthesized with an azide handle instead of an alkyne. However, for the purpose of this guide focusing on conjugating the specified alkyne compound, the biomolecule must bear the azide. The reaction then proceeds between the azide-modified biomolecule and a strained alkyne partner. For conjugating 3-Ethynyl-1-methylindazole itself, CuAAC is the direct route. To use SPAAC, one would typically conjugate an azide-bearing version of the molecule to a biomolecule modified with a strained alkyne. This guide will proceed by detailing the standard SPAAC workflow where the biomolecule contains the azide and is reacted with a strained alkyne probe, as this is the most common application of the technique.

When to Choose SPAAC: The definitive choice for applications involving live cells or whole organisms, where copper toxicity must be avoided.[2][11][] It is also advantageous for complex biological mixtures where copper could have off-target effects.

Experimental Design: Workflow and Key Parameters

A successful bioconjugation experiment requires careful planning, from reagent preparation to final analysis. The logical flow for both CuAAC and SPAAC follows a similar path: prepare the azide-modified biomolecule, execute the click reaction, and then purify and characterize the final conjugate.

CuAAC Workflow Diagram

Caption: CuAAC experimental workflow for bioconjugation.

Quantitative Parameter Summary

Parameter	CuAAC Protocol	Rationale & Key Considerations
Biomolecule Conc.	1-10 mg/mL (approx. 10-200 µM)	Higher concentrations can improve reaction kinetics but may lead to aggregation.
3-Ethynyl-1-methylindazole	10-50 molar equivalents (vs. biomolecule)	Excess is used to drive the reaction to completion. Optimize to balance efficiency and ease of removal.
CuSO₄ Conc.	50-200 µM final concentration	Catalytic amount. Higher concentrations can increase speed but risk protein damage.
Ligand:Cu Ratio	5:1	A 5-fold excess of ligand is crucial to protect the biomolecule from reactive oxygen species.[8]
Sodium Ascorbate Conc.	1-5 mM final concentration	A significant excess ensures the copper remains in the Cu(I) state throughout the reaction.
Reaction Buffer	PBS, Tris, HEPES (pH 7.0-8.0)	Avoid buffers with strong chelating properties (e.g., citrate). Degas buffer to minimize oxidation.
Co-solvent	5-20% DMSO or DMF	May be required to solubilize 3-Ethynyl-1-methylindazole and the ligand (TBTA).
Temperature	Room Temperature (20-25 °C)	Generally sufficient. Gentle heating (37°C) may be used for sterically hindered substrates.[13]
Reaction Time	1-4 hours	Monitor progress by LC-MS or SDS-PAGE if possible.

Detailed Protocol: CuAAC Conjugation of 3-Ethynyl-1-methylindazole to a Protein

This protocol provides a robust starting point for conjugating 3-Ethynyl-1-methylindazole to a protein that has been pre-functionalized with an azide group (e.g., via incorporation of azidohomoalanine or chemical modification of lysine residues).

Materials and Reagents

• Azide-modified protein (Protein-N₃) in a suitable buffer (e.g., PBS, pH 7.4)

• 3-Ethynyl-1-methylindazole (MW: 156.18)

• Dimethyl sulfoxide (DMSO), anhydrous

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium L-ascorbate

• Deionized water (18 MΩ·cm)

• Purification system (e.g., size-exclusion chromatography (SEC) column, dialysis tubing)

Stock Solution Preparation

• 3-Ethynyl-1-methylindazole (10 mM): Dissolve 1.56 mg in 1 mL of anhydrous DMSO. Store at -20°C.

• Protein-N₃ (e.g., 100 µM): Prepare in degassed PBS buffer.

• CuSO₄ (10 mM): Dissolve 2.5 mg of CuSO₄·5H₂O in 1 mL of deionized water. Store at 4°C.

• THPTA (50 mM): Dissolve 21.7 mg in 1 mL of deionized water. Store at 4°C. Rationale: THPTA is a water-soluble ligand that simplifies the reaction setup for biological applications.[7]

• Sodium Ascorbate (100 mM): Dissolve 19.8 mg in 1 mL of deionized water. This solution must be prepared fresh immediately before use , as it is readily oxidized by air.

Step-by-Step Conjugation Protocol

This protocol is for a 100 µL final reaction volume. Scale as needed.

• Combine Reagents: In a microcentrifuge tube, add the following in the specified order:

  • 50 µL of 100 µM Protein-N₃ solution (for a final concentration of 50 µM).

  • 10 µL of 10 mM 3-Ethynyl-1-methylindazole stock (for 1 mM final conc., 20-fold excess).

  • Sufficient PBS buffer to bring the volume to ~95 µL.

  • 1 µL of 50 mM THPTA stock (for 500 µM final conc.).

  • 1 µL of 10 mM CuSO₄ stock (for 100 µM final conc.).

  • Vortex gently. Causality: The copper and ligand are pre-mixed to form the catalytic complex before the reaction is initiated.[7]

• Initiate the Reaction:

  • Add 5 µL of freshly prepared 100 mM sodium ascorbate stock (for 5 mM final conc.).

  • Mix gently by pipetting or brief vortexing.

• Incubate:

  • Allow the reaction to proceed at room temperature for 1-4 hours. For sensitive proteins, incubation can be performed at 4°C overnight, though reaction rates will be slower.

Purification of the Bioconjugate

Unreacted small molecules (3-Ethynyl-1-methylindazole, catalyst components) must be removed.

• Size-Exclusion Chromatography (SEC): This is the preferred method for proteins. Use a desalting column (e.g., PD-10) equilibrated with the desired storage buffer (e.g., PBS). The larger protein conjugate will elute first, separated from the smaller reactants.

• Dialysis: An effective but slower alternative. Dialyze the reaction mixture against a large volume of storage buffer (e.g., 2L) with several buffer changes over 24-48 hours at 4°C.

Characterization and Validation

Confirming the successful conjugation is a critical final step.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) is a powerful tool to confirm conjugation.[14] The mass of the final conjugate should be the mass of the initial protein plus the mass of 3-Ethynyl-1-methylindazole (156.18 Da) for each successful conjugation event. This can also reveal the distribution of conjugation species.[14][15]

• SDS-PAGE: If the conjugate is attached to a fluorescent tag or if the small molecule significantly alters the protein's properties, a shift in the band on an SDS-PAGE gel might be observable.

• HPLC: Reversed-phase or ion-exchange HPLC can be used to assess the purity of the final conjugate.

Considerations for SPAAC

While this guide focuses on conjugating the alkyne-bearing 3-Ethynyl-1-methylindazole via CuAAC, it is important to understand the alternative SPAAC workflow. If your goal is live-cell labeling, you would need an azide-derivatized version of 1-methylindazole. The biomolecule of interest would then be metabolically or chemically labeled with a strained alkyne (e.g., dibenzocyclooctyne, DBCO).

SPAAC Workflow Diagram

Caption: General SPAAC experimental workflow.

The key advantage of SPAAC is its bioorthogonality, as no exogenous metals or cofactors are required, making it highly suitable for modifying biomolecules in their native environment.[][16]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low Conjugation Efficiency	1. Inactive Cu(I) catalyst due to oxidation. 2. Insufficient excess of alkyne probe. 3. Inefficient azide incorporation into biomolecule. 4. Steric hindrance around the alkyne or azide.	1. Use freshly prepared sodium ascorbate. Degas all buffers. Ensure 5:1 ligand:copper ratio. 2. Increase the molar excess of 3-Ethynyl-1-methylindazole (e.g., to 50-100x). 3. Verify azide labeling of your biomolecule using a control reaction with an azide-alkyne fluorescent pair. 4. Increase reaction time and/or temperature (e.g., 37°C).
Protein Precipitation/Aggregation	1. Damage from reactive oxygen species (ROS). 2. High concentration of organic co-solvent (DMSO). 3. High protein concentration.	1. Ensure a 5-fold excess of ligand is used. Adding a ROS scavenger like aminoguanidine can also help.[3] 2. Keep DMSO concentration below 20% (v/v). 3. Work with more dilute protein solutions.
Difficulty Purifying Conjugate	1. Hydrophobic nature of the small molecule causing non-specific binding. 2. Incomplete removal of excess reagents.	1. For SEC, include a small amount of organic modifier in the mobile phase if compatible. Consider affinity purification if a tag is present.[] 2. Perform a second round of purification or use a more stringent method like tangential flow filtration for larger scales.

References

• Google Patents. (n.d.). CN105198813B - The synthesis technique of 3 methyl 1H indazoles.

• van der Vlist, J., et al. (2013). Bioconjugation with Strained Alkenes and Alkynes. Accounts of Chemical Research, 46(11), 2454–2464. Available from: [Link]

• Wikipedia. (n.d.). Bioconjugation. Retrieved from [Link]

• Jena Bioscience. (n.d.). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. Retrieved from [Link]

• Versteegen, R. M., et al. (2021). Strain-Promoted Azide–Alkyne Cycloaddition-Based PSMA-Targeting Ligands for Multimodal Intraoperative Tumor Detection of Prostate Cancer. Bioconjugate Chemistry, 33(1), 103-113. Available from: [Link]

• Creative Biolabs. (n.d.). Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). Retrieved from [Link]

• Wikipedia. (n.d.). Click chemistry. Retrieved from [Link]

• Lampkowski, J. S., et al. (2017). Utilization of alkyne bioconjugations to modulate protein function. Bioorganic & Medicinal Chemistry Letters, 27(15), 3333-3336. Available from: [Link]

• ResearchGate. (n.d.). Utilization of Alkyne Bioconjugations to Modulate Protein Function. Retrieved from [Link]

• Google Patents. (n.d.). US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid.

• National Center for Biotechnology Information. (n.d.). 3-methyl-1H-indazole. PubChem Compound Database. Retrieved from [Link]

• Zhang, H., et al. (2018). A Simple Approach to Bioconjugation at Diverse Levels: Metal-Free Click Reactions of Activated Alkynes with Native Groups of Biotargets without Prefunctionalization. Advanced Materials, 30(47), 1804212. Available from: [Link]

• ResearchGate. (2021). Click chemistry: Why does it sometimes work and other times it doesn't?. Retrieved from [Link]

• Laughlin, S. T., & Bertozzi, C. R. (2009). Live-Cell Imaging of Cellular Proteins by a Strain-Promoted Azide–Alkyne Cycloaddition. Nature Protocols, 4, 221-237. Available from: [Link]

• National Center for Biotechnology Information. (2019). Characterization of antibody-drug conjugates by mass spectrometry: advances and future trends. PubMed. Retrieved from [Link]

• Jackson, S. N., et al. (2013). Rapid Characterization of Chemically-Modified Proteins by Electrospray Mass Spectrometry. Bioconjugate Chemistry, 24(7), 1279-1285. Available from: [Link]

• CellMosaic. (n.d.). Bioconjugate Analysis & Purification. Retrieved from [Link]

• McKay, C. S., & Finn, M. G. (2014). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Chemistry & Biology, 21(9), 1076-1101. Available from: [Link]

• Hinz, F. I., et al. (2012). Live-Cell Imaging of Cellular Proteins by a Strain-Promoted Azide–Alkyne Cycloaddition. Angewandte Chemie International Edition, 51(46), 11497-11500. Available from: [Link]

• Breger, A., et al. (2015). Modification of Protein Scaffolds via Copper-Catalyzed Azide-Alkyne Cycloaddition. Methods in Molecular Biology, 1266, 87-98. Available from: [Link]

• CTECH. (2024). Unveiling Molecular Transformations in Bioconjugates: Insights from Mass Spectrometry. Retrieved from [Link]

• Mekky, A. H. (2022). Synthesis of New Nitrogenous Derivatives Based On 3-Chloro-1-methyl-1H-indazole. International Journal of Pharmaceutical Research. Available from: [Link]

• Quanta BioDesign. (n.d.). Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Retrieved from [Link]

• LI-COR Biosciences. (2014). Click Chemistry Reagents for Biomolecule Labeling. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Contract Pharma. (2018). Integrating Antibody Purification and Conjugation. Retrieved from [Link]

• Wright, J. C., et al. (2016). Molecular characterization of multivalent bioconjugates by size-exclusion chromatography (SEC) with multi-angle laser light scattering (MALS). Analytical and Bioanalytical Chemistry, 408(20), 5433-5441. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• JoVE. (2022). Protein Bioconjugates Via Cysteine-Maleimide Chemistry l Protocol Preview. YouTube. Retrieved from [Link]

• Chem Help ASAP. (2022). CuAAC click triazole synthesis - laboratory experiment. YouTube. Retrieved from [Link]

• ACS Publications. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Click chemistry - Wikipedia [en.wikipedia.org]
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• 4. Bioconjugation - Wikipedia [en.wikipedia.org]
• 6. Copper(I)-Catalyzed Alkyne-Azide Cycloaddition - Creative Biolabs [creative-biolabs.com]
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• 9. researchgate.net [researchgate.net]
• 10. Click Chemistry Reagents, Click Chemistry Tools | BroadPharm [broadpharm.com]
• 11. Live-Cell Imaging of Cellular Proteins by a Strain-Promoted Azide–Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Molecular characterization of multivalent bioconjugates by size-exclusion chromatography (SEC) with multi-angle laser light scattering (MALS) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Strategic Utilization of 3-Ethynyl-1-methylindazole in Kinase Inhibitor Development

Abstract & Strategic Overview

The 1-methylindazole scaffold is a privileged pharmacophore in modern kinase inhibitor discovery, recognized for its ability to mimic the adenine moiety of ATP.[1] This guide focuses on 3-Ethynyl-1-methylindazole , a high-value building block that serves as a versatile "molecular anchor" for Fragment-Based Drug Discovery (FBDD).[1]

The 3-ethynyl functionality provides a rigid, linear geometry ideal for penetrating the hydrophobic back pocket (selectivity pocket) of kinases, while the 1-methyl group locks the tautomeric state, ensuring consistent binding kinetics and improved metabolic stability compared to 1H-indazoles.[1] This reagent is critical for developing Type II inhibitors and overcoming gatekeeper mutations (e.g., T315I in BCR-ABL).

Key Applications

• Library Synthesis: Rapid generation of biaryl-alkyne libraries via Sonogashira coupling.[1]

• Scaffold Morphing: Transitioning from amide-linked inhibitors to rigid alkyne-linked analogs to improve potency and reduce conformational entropy.[1]

• Click Chemistry: Synthesis of 1,2,3-triazole linkers for PROTACs or covalent probes.

Chemical Biology: Mechanism of Action

To use this reagent effectively, one must understand its binding topology.

The "Anchor and Reach" Model

In a typical ATP-competitive inhibitor design:

• The Anchor (Indazole Core): The N1/N2 nitrogens of the indazole ring form hydrogen bonds with the kinase hinge region (e.g., Glu/Ala residues).

• The Linker (Ethynyl Group): The alkyne spacer provides a rigid, cylindrical connector that traverses the "gatekeeper" residue without steric clash.

• The Reach (Variable Region): The group attached to the alkyne (via coupling) extends into the DFG-out allosteric pocket or solvent front, determining isozyme selectivity.

Visualization: Structural Logic

The following diagram illustrates the workflow from the raw building block to a potent kinase inhibitor.

Figure 1: Workflow for utilizing 3-Ethynyl-1-methylindazole in kinase inhibitor development, highlighting the structural role of the ethynyl linker.[1]

Experimental Protocols

Protocol A: Sonogashira Coupling for Inhibitor Library Synthesis

Objective: To couple 3-Ethynyl-1-methylindazole with a diverse set of aryl halides (R-X) to probe the hydrophobic pocket of the target kinase.[1]

Reagents Required:

• Substrate A: 3-Ethynyl-1-methylindazole (1.0 equiv)[1]

• Substrate B: Diverse Aryl Halides (Ar-I or Ar-Br) (1.1 equiv)[1]

• Catalyst: Pd(PPh₃)₂Cl₂ (5 mol%) or Pd(dppf)Cl₂ (for sterically hindered substrates)

• Co-catalyst: CuI (2-5 mol%)[1]

• Base: Triethylamine (Et₃N) or Diisopropylamine (DIPA)

• Solvent: Anhydrous THF or DMF (degassed)

Step-by-Step Methodology:

• Preparation: Flame-dry a reaction vial and purge with Argon/Nitrogen.

• Dissolution: Dissolve 3-Ethynyl-1-methylindazole (0.2 mmol) and the specific Aryl Halide (0.22 mmol) in anhydrous THF (2 mL).

• Catalyst Addition: Add Pd(PPh₃)₂Cl₂ (7 mg, 0.01 mmol) and CuI (1.9 mg, 0.01 mmol) to the solution under an inert atmosphere.

• Base Addition: Add Et₃N (3 equiv) dropwise. Note: The solution typically darkens upon amine addition.[1]

• Reaction: Stir at room temperature for 4–12 hours. Monitor by TLC or LC-MS.[1]

  • Troubleshooting: If conversion is low for Ar-Br substrates, heat to 60°C.[1]

• Work-up: Dilute with EtOAc, wash with saturated NH₄Cl (to remove Cu), then brine. Dry over Na₂SO₄.

• Purification: Flash column chromatography (Hexane/EtOAc gradient). The alkyne product is typically UV-active at 254 nm.[1]

Validation Check:

• ¹H NMR: Look for the disappearance of the terminal alkyne proton (~3.5 ppm) and the appearance of aromatic signals from the coupled ring.

Protocol B: "Click" Chemistry (CuAAC) for Linker Optimization

Objective: To generate 1,4-disubstituted 1,2,3-triazoles. This is useful when the linear alkyne geometry does not yield optimal solubility or when a hydrogen-bond acceptor (the triazole nitrogen) is required in the linker region.[1]

Methodology:

• Mix: 3-Ethynyl-1-methylindazole (1 equiv) + Aryl-Azide (1 equiv) in t-BuOH/H₂O (1:1).

• Catalyze: Add CuSO₄·5H₂O (10 mol%) and Sodium Ascorbate (20 mol%).

• Stir: React at RT for 12 hours.

• Result: The resulting triazole mimics the peptide bond geometry but is resistant to proteases.

Biological Validation: Kinase Selectivity Profiling

Once a library is synthesized, the compounds must be profiled. The 1-methylindazole scaffold is known to be "promiscuous" unless the 3-position substituent is carefully tuned.[1]

Protocol C: Gatekeeper Mutation Assay (BCR-ABL T315I)

The T315I mutation confers resistance to Imatinib by blocking the ATP pocket.[1] The linear ethynyl group of your scaffold is designed to evade this steric clash.[1]

Assay Setup:

• Enzyme: Recombinant human ABL1 (T315I mutant) kinase domain.

• Substrate: Peptide substrate (e.g., Abltide) + [γ-³³P]ATP or fluorescent tracer.

• Dosing: Prepare 10-point dose-response curves (starting at 10 µM).

• Controls:

  • Positive Control:[1] Ponatinib (Known Type II inhibitor with ethynyl linker).

  • Negative Control:[1] DMSO only.

Data Analysis Table: Summarize your lead compounds against key targets using the table below.

Compound ID	R-Group (3-position)	ABL1 (WT) IC₅₀ (nM)	ABL1 (T315I) IC₅₀ (nM)	Selectivity Ratio (WT/T315I)
Ref (Ponatinib)	(Imidazo[1,2-b]pyridazine)	0.4	11	0.04
Indazole-01	Phenyl	150	>10,000	N/A
Indazole-05	3-Trifluoromethylphenyl	12	45	0.26
Indazole-09	Pyridin-3-yl	8	15	0.53

Interpretation: Compound Indazole-09 demonstrates that the nitrogen in the pyridine ring likely picks up an additional hydrogen bond in the pocket, compensating for the T315I steric shift.

References & Further Reading

• Design and Synthesis of 3-Ethynyl-1H-indazoles:

  • Title: Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway.[1][2]

  • Source: NIH / PubMed Central[1]

  • URL:[Link]

• Indazole Scaffold in Kinase Discovery:

  • Title: Structures of kinase inhibitors containing an indazole moiety.[1][2][3][4][5][6][7]

  • Source: ResearchGate[1][3][8]

  • URL:[Link]

• Sonogashira Coupling Methodologies:

  • Title: Sonogashira Coupling - Reaction Mechanism and Recent Literature.[1]

  • Source: Organic Chemistry Portal[1][9]

  • URL:[Link]

• Targeting BCR-ABL T315I:

  • Title: Discovery of AKE-72, a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant.[1][5][6][10]

  • Source: PubMed[1]

  • URL:[Link]

Sources

• 1. US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid - Google Patents [patents.google.com]
• 2. Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03979B [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PMC [pmc.ncbi.nlm.nih.gov]

3-Ethynyl-1-methylindazole for metabolic labeling of nascent proteins

Application Note: 3-Ethynyl-1-methylindazole (3-EMI) for Metabolic Labeling and Chemical Proteomics

Part 1: Core Directive & Executive Summary

Abstract This application note details the protocol for utilizing 3-Ethynyl-1-methylindazole (3-EMI) as a bioorthogonal probe for metabolic labeling and chemical proteomic profiling.[1] While standard nascent protein labeling often utilizes global translation inhibitors (e.g., O-propargyl-puromycin) or amino acid surrogates (e.g., AHA, HPG), 3-EMI represents a specialized class of pharmacophore-based probes .[1] It is primarily utilized to profile the active kinase proteome and nucleotide-binding proteins via Activity-Based Protein Profiling (ABPP) and Fragment-Based Lead Discovery (FBLD).[1] The terminal alkyne moiety on the 3-EMI scaffold serves as a latent "click chemistry" handle, enabling the selective conjugation of reporter tags (fluorophores or biotin) to 3-EMI-labeled proteins post-lysis.[1]

Key Applications:

• Target Identification: Deconvolution of off-target binding partners for indazole-based kinase inhibitors.

• Fragment-Based Screening: Validating cellular engagement of the 3-ethynyl-1-methylindazole fragment.[1]

• Metabolic Profiling: In situ labeling of specific sub-proteomes in metabolically active cells.

Part 2: Scientific Integrity & Logic (The "Why" and "How")

Mechanism of Action

The utility of 3-EMI relies on Bioorthogonal Click Chemistry (CuAAC: Copper-catalyzed Azide-Alkyne Cycloaddition).[1]

• Cellular Uptake: 3-EMI is a small, cell-permeable heterocycle.[1] Upon addition to culture media ("Pulse"), it enters the cell and binds to its specific protein targets (typically the ATP-binding pocket of kinases or other nucleotide-binding enzymes) based on affinity.[1]

• The "Metabolic" Aspect: Unlike HPG (which is incorporated into the peptide backbone), 3-EMI functions through affinity-based retention or covalent modification (if derivatized with an electrophile).[1] In the context of "metabolic labeling," it is often used to probe the state of the proteome during metabolic activity.

• The Click Reaction: The ethynyl (alkyne) group is biologically inert (bioorthogonal).[1] It does not react with native cellular components. Upon cell lysis and the addition of an Azide-functionalized reporter (e.g., Azide-Biotin) and a copper catalyst, a stable triazole linkage is formed, allowing detection.[1]

Critical Considerations for Experimental Design

• Concentration vs. Toxicity: Indazoles are potent pharmacophores. High concentrations (>50 µM) may inhibit essential kinases (e.g., VEGFR, PDGFR), altering the very proteome you wish to study.[1] A dose-response curve (1 µM – 50 µM) is required to balance signal intensity with phenotypic perturbation.[1]

• Negative Controls:

  • Competition Control: Pre-incubate cells with a 10-fold excess of non-alkynyl analog (e.g., 1-methylindazole) to prove specific binding.[1]

  • No-Click Control: Perform the CuAAC reaction without the copper catalyst to rule out non-specific binding of the azide dye.

Part 3: Visualization & Formatting

Workflow Diagram: Bioorthogonal Profiling with 3-EMI

Caption: Schematic of the 3-EMI chemical proteomic profiling workflow. Live cells are pulsed with the probe, lysed, and the target-probe complex is visualized via copper-catalyzed click chemistry.[1]

Part 4: Detailed Experimental Protocols

Materials Required

Reagent	Specification	Purpose
3-Ethynyl-1-methylindazole (3-EMI)	>98% Purity, dissolved in DMSO	Bioorthogonal Probe
Azide-Fluor 488/647	Or Azide-Biotin (Picolyl-Azide preferred)	Detection Tag
THPTA Ligand	Tris(3-hydroxypropyltriazolylmethyl)amine	Copper Stabilizer
CuSO4	50 mM aqueous solution	Catalyst Source
Sodium Ascorbate	100 mM (Freshly prepared)	Reducing Agent
Lysis Buffer	RIPA or 1% SDS in PBS + Protease Inhibitors	Protein Extraction

Protocol A: Live Cell Labeling (Pulse)

• Seeding: Seed cells (e.g., HeLa, HEK293) to reach 80% confluency in 6-well plates.

• Preparation of Media: Dilute the 3-EMI DMSO stock (typically 10-50 mM) into fresh, warm culture media to a final concentration of 10 µM .

  • Note: Keep final DMSO concentration < 0.5% to avoid cytotoxicity.

• Pulse Incubation: Aspirate old media and add the 3-EMI-containing media. Incubate at 37°C / 5% CO2 for 1 to 4 hours .

  • Optimization: Time points may vary based on the turnover rate of the target proteins.

• Harvest: Aspirate media. Wash cells 2x with ice-cold PBS to remove unbound free probe.[1]

• Lysis: Add 200 µL Lysis Buffer. Scrape cells and transfer to microcentrifuge tubes.

• Clarification: Centrifuge at 14,000 x g for 10 min at 4°C. Transfer supernatant to a new tube. Determine protein concentration (BCA Assay).

Protocol B: CuAAC "Click" Reaction

Perform this step on the cell lysate.

• Adjustment: Adjust protein concentration to 2 mg/mL in 100 µL volume.

• Reaction Mix Assembly: Add reagents in the following strict order (vortex gently after each addition):

  • Lysate (100 µL)[1]

  • Azide-Tag (100 µM final): 1 µL of 10 mM stock.

  • THPTA/CuSO4 Premix: Mix 1 µL of 50 mM CuSO4 with 2 µL of 100 mM THPTA. Add this complex to the lysate.

  • Sodium Ascorbate (5 mM final): 5 µL of 100 mM stock.

• Incubation: Incubate the reaction in the dark at Room Temperature (RT) for 1 hour with gentle rotation.

• Termination: Stop the reaction by adding 4x SDS-PAGE Loading Buffer (containing Beta-mercaptoethanol) or by performing Methanol-Chloroform precipitation (for Mass Spec).

Protocol C: Visualization (In-Gel Fluorescence)

• Electrophoresis: Load 20-30 µg of "clicked" lysate onto an SDS-PAGE gel.

• Running: Run at 120V until the dye front reaches the bottom.

• Washing: Wash the gel 2x with destaining solution (MeOH/Acetic Acid/Water) or water to remove excess unreacted fluorophore (critical for background reduction).[1]

• Imaging: Scan the gel on a fluorescence typhoon scanner or equivalent (e.g., Excitation 488nm / Emission 520nm).

Part 5: Data Interpretation & Troubleshooting

Observation	Possible Cause	Corrective Action
No Signal	Low probe uptake or inefficient Click reaction.[1]	Increase 3-EMI concentration (up to 50 µM); Use Picolyl-Azide (more sensitive); Ensure Ascorbate is fresh.
High Background	Non-specific sticking of Azide-Fluor.[1]	Perform Methanol-Chloroform precipitation after Click reaction to wash away free dye.[1]
Smear Signal	Probe aggregation or degradation.	Sonicate lysate; Ensure protease inhibitors are present; Reduce Pulse time.
Cytotoxicity	3-EMI inhibiting essential pathways.[1]	Reduce concentration to 1-5 µM; Check cell viability (Trypan Blue) post-pulse.

References

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie International Edition, 48(38), 6974–6998.[1] [Link]1]

• Speers, A. E., & Cravatt, B. F. (2004). Profiling Enzyme Activities In Vivo Using Click Chemistry Methods. Chemistry & Biology, 11(4), 535–546.[1] [Link]1]

• Dieterich, D. C., et al. (2006). Labeling, detection and identification of newly synthesized proteomes with bioorthogonal non-canonical amino-acid tagging.[1][2][3][4] Proceedings of the National Academy of Sciences, 103(25), 9482–9487.[1] [Link]1]

• Lanning, B. R., et al. (2014). A Road Map to Evaluate the Proteome-Wide Selectivity of Covalent Kinase Inhibitors. Nature Chemical Biology, 10, 760–767. [Link]1]

• PubChem Compound Summary. (2024). 3-Ethynyl-1-methylindazole.[1][5] National Center for Biotechnology Information. [Link] (Structure Verification).[1]

Sources

• 1. Puromycin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. THRONCAT: metabolic labeling of newly synthesized proteins using a bioorthogonal threonine analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel protein labeling methods enabling quick analysis of newly synthesized proteins in biological processes | Radboud University [ru.nl]
• 5. 3-Ethynylbenzo[b]thiophene | ChemScene | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-Ethynyl-1-methylindazole Click Reactions

Welcome to the technical support center for optimizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with 3-Ethynyl-1-methylindazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful synthesis of 1,2,3-triazole-linked indazole derivatives.

The unique electronic properties of the indazole ring system can present specific challenges in CuAAC reactions. The nitrogen atoms in the indazole moiety can coordinate with the copper(I) catalyst, potentially leading to catalyst inhibition and reduced reaction efficiency. This guide will address these specific challenges and provide robust solutions to overcome them.

Troubleshooting Guide

This section addresses common issues encountered during the click reaction of 3-Ethynyl-1-methylindazole.

Issue	Potential Cause(s)	Troubleshooting Steps & Rationale
No or Low Product Yield	1. Catalyst Inactivation: The Cu(I) catalyst is susceptible to oxidation to the inactive Cu(II) state by dissolved oxygen.[1] 2. Catalyst Inhibition by Indazole: The nitrogen atoms of the 1-methylindazole moiety may coordinate to the Cu(I) center, inhibiting its catalytic activity.[2][3] 3. Poor Solubility: One or more reactants (3-ethynyl-1-methylindazole, azide, catalyst) may not be fully dissolved in the chosen solvent system.	1. Degas the reaction mixture: Purge the solvent with an inert gas (argon or nitrogen) for 15-30 minutes before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction. This minimizes the presence of oxygen. 2. Use a stabilizing ligand: Add a ligand such as Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) to the reaction. These ligands chelate the Cu(I) ion, protecting it from oxidation and reducing its coordination with the indazole nitrogen, thereby enhancing catalytic activity.[4] A 1:1 to 1:5 molar ratio of Cu(I) to ligand is a good starting point. 3. Optimize the solvent system: If solubility is an issue, consider using a co-solvent system. Mixtures of water with organic solvents like t-BuOH, DMSO, or DMF are often effective.[5] For hydrophobic reactants, using a higher proportion of the organic solvent may be necessary.
Reaction Stalls or is Sluggish	1. Insufficient Catalyst Loading: The catalyst concentration may be too low for efficient conversion, especially if partial inhibition is occurring. 2. Inadequate Reducing Agent: If starting with a Cu(II) salt, the amount of sodium ascorbate may be insufficient to maintain the necessary concentration of Cu(I).	1. Increase catalyst loading: Incrementally increase the Cu(I) catalyst loading from the typical 1-5 mol% up to 10 mol%. Monitor the reaction progress by TLC or LC-MS. 2. Add excess reducing agent: Use a 2-5 fold molar excess of sodium ascorbate relative to the copper catalyst. Prepare a fresh solution of sodium ascorbate for each reaction, as it can degrade over time.
Formation of Side Products (e.g., Alkyne Homocoupling)	1. Presence of Oxygen: Oxygen can promote the oxidative homocoupling of the terminal alkyne (Glaser coupling), leading to the formation of a diyne byproduct. 2. Absence of a suitable ligand: Ligands can help suppress side reactions by stabilizing the active catalyst.	1. Rigorous deoxygenation: Ensure thorough degassing of the reaction mixture and maintain a strict inert atmosphere. 2. Employ a ligand: The use of TBTA or THPTA can help minimize the formation of homocoupling byproducts.[4]
Inconsistent Results/Reproducibility Issues	1. Variability in Reagent Quality: The purity of the azide, alkyne, and the quality of the copper source can significantly impact the reaction outcome. 2. Inconsistent Degassing: Variations in the efficiency of oxygen removal can lead to inconsistent catalyst activity.	1. Purify starting materials: Ensure the purity of 3-ethynyl-1-methylindazole and the corresponding azide. Use high-purity copper salts and freshly prepared sodium ascorbate solutions. 2. Standardize the degassing procedure: Use a consistent method and duration for degassing to ensure reproducible reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the best copper source for the click reaction with 3-ethynyl-1-methylindazole?

A1: Both Cu(I) and Cu(II) salts can be effective.

• Cu(I) salts such as CuI or CuBr are directly active. However, they are less stable and can be more sensitive to air.

• Cu(II) salts like CuSO₄·5H₂O are more stable and commonly used in conjunction with a reducing agent, typically sodium ascorbate, to generate the active Cu(I) species in situ.[5] This is often the more convenient and reproducible method for routine laboratory use.

Q2: Is a ligand always necessary for this reaction?

A2: While not always strictly required for all click reactions, for N-heterocyclic alkynes like 3-ethynyl-1-methylindazole, the use of a ligand is highly recommended. The indazole nitrogen can act as a competing ligand for the copper catalyst, leading to reduced reaction rates or even complete inhibition. A dedicated chelating ligand like TBTA or the water-soluble THPTA will preferentially coordinate to the copper, preventing this inhibition and ensuring efficient catalysis.[4]

Q3: What is the optimal solvent for this reaction?

A3: The choice of solvent is critical and depends on the solubility of your specific azide substrate.

• Aqueous mixtures: A 1:1 mixture of t-butanol and water is a common and effective solvent system that often accelerates the reaction.[5]

• Organic co-solvents: For less polar azides, co-solvents such as DMSO, DMF, or THF mixed with water can be used to ensure all reactants are in solution.[5] It is crucial to ensure that both the 3-ethynyl-1-methylindazole and the azide partner are fully dissolved for the reaction to proceed efficiently.

Q4: What is the ideal reaction temperature and time?

A4: Most CuAAC reactions proceed efficiently at room temperature. However, if the reaction is sluggish, gentle heating to 40-60 °C can increase the reaction rate. Reaction times can vary from a few hours to overnight. It is recommended to monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time for your specific substrates.

Q5: How can I purify the final 1,2,3-triazole product?

A5: Purification strategies depend on the properties of the product.

• Direct precipitation: If the product is a solid and precipitates from the reaction mixture, it can often be isolated by simple filtration.[6]

• Extraction: If the product is soluble, an aqueous workup followed by extraction with an organic solvent (e.g., ethyl acetate, dichloromethane) is a common procedure. Washing the organic layer with a dilute ammonia solution or a solution of EDTA can help remove residual copper.

• Column chromatography: If the product is not sufficiently pure after extraction, silica gel column chromatography is a reliable method for purification.

Experimental Protocols

Protocol 1: Standard CuAAC Reaction with 3-Ethynyl-1-methylindazole

This protocol is a good starting point for most azide coupling partners.

Materials:

• 3-Ethynyl-1-methylindazole

• Azide coupling partner

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA)

• tert-Butanol (t-BuOH)

• Deionized water

• Inert gas (Argon or Nitrogen)

Procedure:

• In a reaction vessel, dissolve 3-ethynyl-1-methylindazole (1.0 eq) and the azide (1.0-1.2 eq) in a 1:1 mixture of t-BuOH and water.

• Degas the solution by bubbling with argon or nitrogen for 15-30 minutes.

• In a separate vial, prepare a stock solution of the catalyst premix by dissolving CuSO₄·5H₂O (0.05 eq) and TBTA (0.05 eq) in a small amount of the reaction solvent.

• Add the catalyst premix to the reaction mixture.

• In another vial, prepare a fresh stock solution of sodium ascorbate (0.1-0.25 eq) in deionized water.

• Add the sodium ascorbate solution to the reaction mixture.

• Stir the reaction at room temperature under an inert atmosphere.

• Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Optimized Protocol for Challenging Substrates

This protocol is recommended for reactions that are sluggish or give low yields with the standard protocol.

Materials:

• Same as Protocol 1, with the addition of Dimethyl sulfoxide (DMSO).

Procedure:

• In a reaction vessel, dissolve 3-ethynyl-1-methylindazole (1.0 eq) and the azide (1.1-1.5 eq) in a solvent mixture of DMSO and water (e.g., 4:1 or as needed for solubility).

• Degas the solution thoroughly with argon or nitrogen for at least 30 minutes.

• Add CuSO₄·5H₂O (0.10 eq) and TBTA (0.12 eq) directly to the reaction mixture.

• Prepare a fresh, concentrated aqueous solution of sodium ascorbate (0.5 eq) and add it to the reaction mixture.

• Stir the reaction at a slightly elevated temperature (e.g., 40 °C) under an inert atmosphere.

• Monitor the reaction closely by LC-MS. If the reaction stalls, an additional portion of the catalyst and reducing agent may be added.

• Workup and purification are performed as described in Protocol 1.

Visualizations

CuAAC Catalytic Cycle

Caption: The catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Troubleshooting Workflow

Sources

• 1. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. broadpharm.com [broadpharm.com]
• 5. Click Chemistry [organic-chemistry.org]
• 6. youtube.com [youtube.com]

Technical Support Center: Solubility Optimization for 3-Ethynyl-1-methylindazole Conjugates

Executive Summary & Compound Profile

3-Ethynyl-1-methylindazole is a high-value scaffold used primarily in kinase inhibitor development and as a "click-ready" building block for bioconjugation.[1][2][3] However, its planar, aromatic structure confers significant lipophilicity (LogP ~2.5–3.0), leading to two critical failure modes:

• Reaction Failure: Precipitation of the alkyne or catalyst complex during Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][2][3]

• Bioassay Failure: Compound aggregation or precipitation in aqueous biological media (PBS, cell culture media), leading to false negatives (low potency) or false positives (pan-assay interference).[2][3]

This guide provides field-proven protocols to resolve these solubility bottlenecks.

Troubleshooting Guide (Q&A)

Category A: Conjugation Reaction Issues (Click Chemistry)

Q1: My reaction mixture turns cloudy immediately after adding the Copper(II) sulfate and Ascorbate. Is this the product precipitating? Diagnosis: This is likely Copper(I) disproportionation or ligand insolubility, not necessarily product precipitation.[3] The Mechanism: In the absence of a stabilizing ligand, Cu(I) is unstable in water and can disproportionate into Cu(0) (colloidal copper) and Cu(II), or form insoluble copper-acetylides with your 3-ethynyl scaffold. Solution:

• Switch Ligands: If you are using TBTA (Tris(benzyltriazolylmethyl)amine), stop.[2][3] TBTA has poor aqueous solubility.[1][2][3] Switch to THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) or BTTAA .[1][2][3] These ligands wrap the Cu(I) ion in a hydrophilic shell, preventing precipitation and protecting the catalyst from oxidation.

• Solvent Ratio: Ensure your organic co-solvent (DMSO or t-BuOH) constitutes at least 20-30% of the reaction volume to solvate the hydrophobic indazole core.[1][2][3]

Q2: The 3-ethynyl-1-methylindazole starting material won't dissolve in the reaction buffer (PBS/Water). Diagnosis: The indazole core is too hydrophobic for pure aqueous buffers. Solution:

• Pre-solubilization: Dissolve the alkyne (indazole) in DMSO or DMAc (Dimethylacetamide) at a 10x–50x stock concentration before adding it to the aqueous azide solution.[2][3]

• Order of Addition:

  • Water/Buffer[1][2][3]

  • Azide (aqueous)[1][2][3]

  • Ligand + Copper premix[1][2][3]

  • Alkyne (in DMSO) - Add LAST dropwise while vortexing to prevent "crashing out" upon contact with water.[1][2][3]

Category B: Post-Conjugation & Biological Assay Issues

Q3: My purified conjugate is soluble in DMSO but precipitates when diluted into cell culture media (RPMI/DMEM). Diagnosis: This is "kinetic solubility failure." The rapid change in polarity causes the hydrophobic indazole conjugates to aggregate into amorphous solids.[1][2][3] Solution:

• Formulation: Use a carrier. Pre-complex the compound with 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) .

  • Protocol: Dissolve compound in minimal DMSO -> Add 20-40% w/v HP-β-CD in water -> Sonicate for 30 mins. The hydrophobic indazole nests inside the cyclodextrin torus, shielding it from water.[3]

• Structural Modification: If you are in the design phase, introduce a PEG-3 to PEG-6 spacer between the azide and the target molecule.[1][2] This "hydrophilic halo" disrupts the pi-pi stacking of the indazole rings.[1][2][3]

Q4: Can I make a salt of the conjugate to improve solubility? Diagnosis: The N1-methylindazole core is a very weak base (pKa ~1.5–2.0), meaning it only protonates at very low pH (strong acid conditions), which is incompatible with biological assays. Solution:

• Do not rely on the indazole nitrogen.

• Alternative: If your conjugate partner has a basic amine (pKa > 8), target that for salt formation (e.g., Hydrochloride or Mesylate salt). If the conjugate is neutral, rely on the Cyclodextrin formulation mentioned above.

Experimental Protocols

Protocol A: Optimized "Solubility-First" CuAAC Reaction

Designed for hydrophobic alkynes like 3-ethynyl-1-methylindazole.[1][2][3]

Reagents:

• Alkyne: 3-Ethynyl-1-methylindazole (10 mM in DMSO).[1][2][3]

• Azide: Target azide (10 mM in water or DMSO).

• Catalyst Premix:

  • CuSO₄[1][4]·5H₂O (20 mM in water).[1][2][3]

  • THPTA Ligand (100 mM in water).[1][2][3] Note: 1:5 Cu:Ligand ratio is critical.[1][2][3]

• Reductant: Sodium Ascorbate (100 mM in water) - Freshly prepared.[1][2]

Workflow:

• Premix Catalyst: Combine 5 µL CuSO₄ and 10 µL THPTA. Incubate 5 mins. (Color should be light blue).

• Main Reaction Vessel: Add 400 µL Buffer (PBS pH 7.4 or 100 mM HEPES).

• Add 250 µL DMSO (Final concentration ~25-30%).[1][2][3]

• Add 50 µL Azide stock.[1][2][3]

• Add 50 µL Alkyne stock (Indazole). Vortex immediately.

• Add 15 µL Catalyst Premix.[1][2][3]

• Add 10 µL Sodium Ascorbate. Purge with N₂ or Argon if possible.

• Incubate: Room temperature, dark, 1-4 hours.

• Check: Solution should remain clear. If turbid, add more DMSO immediately.[1][2][3]

Protocol B: Kinetic Aqueous Solubility Assay

To validate the final conjugate before biological testing.

• Preparation: Prepare a 10 mM stock of the conjugate in DMSO.

• Spiking: Add 2 µL of stock into 198 µL of PBS (pH 7.4) in a 96-well UV-transparent plate (Final conc: 100 µM, 1% DMSO).

• Incubation: Shake at room temperature for 2 hours.

• Filtration: Filter half the volume through a 0.45 µm filter plate (removes precipitates).

• Analysis: Measure UV Absorbance (254 nm or 280 nm) of the Filtered vs. Unfiltered samples.

• Calculation:

  [1][2][3][5]

  • < 80% indicates significant precipitation.[2][3]

Data Visualization & Decision Logic

Figure 1: Solubility Optimization Decision Tree

Use this logic flow to determine the correct strategy for your specific conjugate.

Caption: Decision matrix for selecting the appropriate solubility enhancement strategy based on physicochemical properties (cLogP and pKa).

Figure 2: Optimized CuAAC Workflow for Hydrophobic Scaffolds

Caption: Workflow emphasizing the role of THPTA ligand and DMSO co-solvent in preventing precipitation during the click reaction.

References

• Presoslki, S., et al. (2011). "Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation."[1][2][3] Current Protocols in Chemical Biology. (Definitive guide on THPTA vs TBTA ligands).

• Li, L., et al. (2023). "The discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors."[1][2][3] European Journal of Medicinal Chemistry. (Case study on indazole salt formation and structural modification).

• Savjani, K. T., et al. (2012). "Drug Solubility: Importance and Enhancement Techniques."[1][2][3] ISRN Pharmaceutics.[1][2][3] (General review of cyclodextrin and formulation strategies).

• PubChem Compound Summary. "1-Methyl-1H-indazole."[1][2][3] (Physicochemical data source).

  • [1][2][3]

Sources

• 1. 3-methyl-1H-indazole | C8H8N2 | CID 820804 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-methyl-1H-indazole-3-carboxamide | C9H9N3O | CID 21699713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Methyl-1H-indazole | C8H8N2 | CID 139456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CID 139045302 | C18H16N4O4 | CID 139045302 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Ethynyl-1-methylindazole Labeled Proteins

Product Code: EMI-3-PROBE Application: Activity-Based Protein Profiling (ABPP) / Affinity Enrichment Chemistry: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[1]

Technical Overview & Mechanism

3-Ethynyl-1-methylindazole (3-EMI) acts as a pharmacophore-based probe. The indazole core mimics the scaffold of various kinase inhibitors and heme-interacting compounds, while the 3-ethynyl group serves as a latent bioorthogonal handle.

Upon binding to its target proteins in live cells or lysates, the probe is covalently linked to the target. Purification is achieved via a two-step "Click & Capture" workflow:

• Click Reaction: The alkyne handle reacts with an Azide-Biotin reporter via CuAAC.

• Enrichment: The biotinylated proteome is captured on Streptavidin beads, washed under high-stringency conditions to remove non-specific binders, and processed for downstream analysis (Western Blot or LC-MS/MS).[2]

Workflow Visualization

The following diagram illustrates the critical path for purifying 3-EMI labeled targets, highlighting decision points where users frequently encounter issues.

Caption: Critical path for 3-EMI probe enrichment. The "Precipitation" checkpoint is the most common failure mode in CuAAC reactions.

Troubleshooting Guides & FAQs

Module A: The Click Reaction (Conjugation)

Q: My lysate precipitates immediately after adding the Click reagents. How do I save the sample? A: Protein precipitation during CuAAC is usually caused by copper-induced oxidation or high organic solvent concentration.

• Immediate Fix: Add SDS to a final concentration of 1% or Urea to 2M and vortex until resolubilized. The click reaction can proceed in these denaturants.

• Prevention:

  • Ligand Ratio: Ensure you are using THPTA or TBTA ligands. We recommend a ligand:copper ratio of 5:1 to protect proteins from oxidative damage [1].

  • Order of Addition: Do not premix the copper and ascorbate. Add reagents in this specific order: Probe-Lysate → Azide-Tag → THPTA/CuSO4 mix → Ascorbate (Start).

Q: What is the optimal protein concentration for the reaction? A: We recommend 1–2 mg/mL .

• Too High (>3 mg/mL): Increases risk of aggregation.

• Too Low (<0.5 mg/mL):[3] Reduces reaction kinetics, leading to lower yield.

Module B: Enrichment & Washing (The "Dirty" Proteome)

Q: I see high background in my Mass Spec data. How do I remove non-specific binders? A: The Biotin-Streptavidin bond (

M) is strong enough to withstand harsh washing that would strip normal antibodies. Use the Sequential Stringency Wash protocol below.

Table 1: Sequential Stringency Wash Protocol

Step	Buffer Composition	Purpose	Volume/Reps
1	1% SDS in PBS	Removes hydrophobic non-specifics (lipids/sticky proteins).	2 x 1 mL
2	4M Urea in 50mM HEPES	Denatures protein aggregates not covalently bound.	2 x 1 mL
3	1M NaCl in PBS	Disrupts ionic interactions (DNA/RNA binding proteins).	2 x 1 mL

| 4 | 50mM Ammonium Bicarbonate | Removes salts/detergents for MS compatibility. | 3 x 1 mL |

Q: Should I use Magnetic or Agarose Streptavidin beads? A: For 3-EMI probes, we strongly recommend Magnetic Beads (e.g., MagReSyn or Dynabeads).

• Reasoning: Agarose beads often trap non-specific proteins in their porous mesh. Magnetic beads have a solid core and superior surface-to-volume ratio, significantly reducing background in ABPP experiments [2].

Module C: Elution & Analysis

Q: I cannot elute my protein from the beads using boiling Laemmli buffer. A: This is a common misconception. Boiling biotin-streptavidin often elutes the streptavidin subunits (monomers) along with your target, contaminating your gel/MS with a 13kDa band.

• Strategy 1 (Western Blot): Boil in Laemmli with 2mM Biotin and 6M Urea . The free biotin helps compete, while urea ensures full denaturation.

• Strategy 2 (Mass Spec - Recommended): Do not elute. Perform On-Bead Digestion . Treat the beads with Trypsin directly. The peptides will be released into the supernatant, leaving the biotinylated core and streptavidin behind.

Q: How do I avoid Streptavidin peptides dominating my MS runs during on-bead digestion? A: Trypsin can digest Streptavidin, generating "contaminant peptides."[4]

• Solution: Use "Protease-Resistant" Streptavidin beads or limit digestion time to 4 hours at 37°C. Alternatively, perform a partial digestion with Lys-C before Trypsin [3].

Advanced Protocol: On-Bead Digestion for MS

This protocol is optimized for 3-EMI labeled lysates to minimize streptavidin contamination.

Reagents:

• DTT (Dithiothreitol)[5]

• IAA (Iodoacetamide)

• Sequencing Grade Trypsin

• 50mM Ammonium Bicarbonate (AmBic)

Step-by-Step:

• Reduction: Resuspend washed beads in 50µL AmBic + 10mM DTT. Incubate 30 min @ 56°C.

• Alkylation: Add IAA to 55mM (final). Incubate 20 min @ RT in dark.

• Digestion: Add 1µg Trypsin. Shake @ 37°C for 4 hours (Overnight increases streptavidin leaching).

• Collection: Magnetically separate beads. Transfer supernatant to a fresh tube.

• Acidification: Add Formic Acid to 1% final concentration to stop digestion.

• Desalting: Proceed to C18 StageTip cleanup.

References

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition.

• Speers, A. E., & Cravatt, B. F. (2004). Profiling Enzyme Activities In Vivo Using Click Chemistry Methods. Chemistry & Biology.

• Rafiee, M. R., et al. (2020). Protease-resistant streptavidin for interaction proteomics. Molecular Systems Biology.

Sources

• 1. help.lumiprobe.com [help.lumiprobe.com]
• 2. resynbio.com [resynbio.com]
• 3. 17α-Ethynylestradiol-3-sulfate treatment of severe blood loss in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protease‐resistant streptavidin for interaction proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: 3-Ethynyl-1-methylindazole (3-EMI) Labeling Optimization

Topic: Protocol Refinement for Increasing Labeling Efficiency of CYP1A Isoforms

Introduction: The Mechanistic Basis

Welcome to the technical support hub for 3-Ethynyl-1-methylindazole (3-EMI) . To optimize labeling efficiency, it is critical to understand that 3-EMI is not a passive affinity probe. It is a mechanism-based inactivator (suicide inhibitor) targeting the Cytochrome P450 1A subfamily (CYP1A1/1A2) and CYP2F isoforms.

The "Click" is only half the story. Successful labeling requires two distinct, successful chemical events:

• Biological Event: The enzyme must catalytically process the probe. 3-EMI undergoes NADPH-dependent dehydrogenation to form a reactive methyleneimine intermediate, which covalently alkylates the heme or apoprotein. Without catalytic turnover, there is no tag.

• Chemical Event: The latent ethynyl handle reacts with an azide-reporter via Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC).

This guide addresses the failure points in both steps.

Module 1: Biological Incubation (The Covalent Tagging)

Troubleshooting Guide: Signal Acquisition

Symptom	Probable Cause	Technical Solution
No Signal / Faint Signal	Missing Cofactor (NADPH)	3-EMI requires metabolic activation. Ensure the reaction buffer contains 1 mM NADPH or an NADPH-regenerating system. Dead microsomes will not label.
Sub-optimal Concentration	The for similar indazoles is . If [Probe] < , labeling is slow. Increase probe concentration to 50-100 µM.
Competitive Inhibition	Endogenous substrates or buffer components (e.g., DMSO >1%) may compete for the active site. Keep DMSO final concentration <0.5% .
High Background	Non-Specific Binding	The probe is hydrophobic. Perform a "No-NADPH" control. Signal in the absence of NADPH indicates non-specific sticking, not mechanism-based labeling.

Optimization Protocol: The "Active" Incubation

Standard Protocol Refinement

• Preparation: Dilute 3-EMI stock (in DMSO) into PBS or Tris buffer.

• Activation: Add proteome (microsomes or live cells).

  • In Vitro (Microsomes): You MUST add NADPH (1 mM final).

  • In Situ (Live Cells): Endogenous NADPH is sufficient.

• Kinetics: Incubate for 30–60 minutes at 37°C.

  • Note: Mechanism-based inactivation is time-dependent.[1] Short incubations (<10 min) will yield poor signal regardless of concentration.

Module 2: The Click Reaction (CuAAC Chemistry)

Troubleshooting Guide: The "Crash" & The "Smear"

Symptom	Probable Cause	Technical Solution
Protein Precipitation	Copper Instability	Cu(I) is unstable and oxidizes to Cu(II), generating reactive oxygen species (ROS) that crosslink proteins. Switch ligand to THPTA (See Protocol).
Thermal Denaturation	Click reactions are exothermic. Do not run at 37°C. Run at Room Temp (RT) for 1 hour.
Smearing on Gel	Polymerization	High probe concentrations can lead to off-target alkylation. Perform acetone precipitation post-click to remove unreacted probe/fluorophore.
Low Labeling Efficiency	Ligand Stoichiometry	Using TBTA (poor water solubility) limits Cu(I) availability. Use THPTA at a 5:1 ratio relative to Copper.

Visualizing the Workflow

The following diagram illustrates the critical path for successful labeling, highlighting the dual-requirement of metabolic activation and chemical derivatization.

Figure 1: The two-step mechanism. Note that without the "Metabolic Activation" step (NADPH-dependent), the probe remains inert, and no labeling occurs.

Module 3: Refined Protocols

Protocol A: The "Gold Standard" CuAAC Reaction

Optimized for minimal background and maximum signal intensity.

Reagents Required:

• Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine). Superior to TBTA for biological samples.

• Copper: CuSO₄ (50 mM stock).

• Reducing Agent: Sodium Ascorbate (freshly prepared 100 mM stock).

• Reporter: Azide-Rhodamine or Azide-Biotin (1-5 mM stock in DMSO).

Step-by-Step Procedure:

• Lysate Prep: Adjust protein concentration to 1–2 mg/mL in PBS (pH 7.4).

  • Critical: Avoid buffers with chelators (EDTA/EGTA) as they strip the Copper.

• Click Master Mix (Prepare Immediately Before Use):

  • Premix CuSO₄ and THPTA first to complex the copper.

  • Ratio: 1 mM CuSO₄ : 5 mM THPTA.

  • Why? This protects Cu(I) from oxidation and prevents protein precipitation.

• Reaction Assembly:

  • Add Azide-Reporter (Final: 20–50 µM).

  • Add CuSO₄/THPTA Mix (Final: 1 mM Cu / 5 mM Ligand).

  • Start Reaction: Add Sodium Ascorbate (Final: 5 mM).

• Incubation: Vortex gently. Incubate 1 hour at Room Temperature in the dark.

• Termination: Add 4 volumes of ice-cold acetone. Incubate at -20°C for 1 hour to precipitate proteins. Spin at 15,000 x g for 10 min. Discard supernatant (removes unreacted fluorophore).

Protocol B: The "No-Reaction" Control

Essential for validating 3-EMI specificity.

• Prepare two identical samples of microsomes/cells.

• Sample A: Add 3-EMI + NADPH .

• Sample B (Control): Add 3-EMI + Buffer (No NADPH) .

• Proceed to Click Chemistry.[2][3][4]

• Result: Sample A should show a distinct band (e.g., ~58 kDa for CYP1A1). Sample B should be blank. If Sample B shows a band, you have non-specific alkylation (reduce probe concentration).

Frequently Asked Questions (FAQ)

Q: Can I use TCEP instead of Ascorbate for the click reaction? A: Use with caution. TCEP can reduce azides to amines, destroying your reporter before it clicks. If you must use TCEP (e.g., to reduce disulfides), use it before adding the azide, or ensure the CuAAC reaction is fast. Sodium Ascorbate is the preferred reductant for CuAAC in proteomes.

Q: My protein precipitates immediately upon adding Copper. Why? A: This is "copper shock." You likely added CuSO₄ directly to the lysate without the ligand. Always premix CuSO₄ with THPTA before adding it to the protein. The ligand shields the protein from the metal.

Q: I am using 3-EMI in live cells. Do I need to wash before lysis? A: Yes. Wash cells 2x with PBS to remove unbound probe. However, because 3-EMI binds covalently after activation, the signal is retained during lysis.

References

• Chun, Y. J., et al. "Mechanism-based inactivation of cytochrome P450 1A1 by 3-ethynyl-1-methylindazole." Chemical Research in Toxicology, 2000.

• Speers, A. E., & Cravatt, B. F. "Profiling enzyme activities in vivo using click chemistry methods." Chemistry & Biology, 2004.

• Hong, V., et al. "Analysis of the copper(I)-catalyzed azide-alkyne cycloaddition for bioconjugation." Angewandte Chemie, 2009. (Establishes THPTA usage).

• Kato, M., et al. "Mechanism-based inactivation of cytochrome P450 2F enzymes by 3-ethynyl-1-methylindazole." Drug Metabolism and Disposition, 2010.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting guide for 3-Ethynyl-1-methylindazole in cell-based assays

Classification: Mechanism-Based Inactivator (MBI) / Chemical Probe Primary Target: Cytochrome P450 Enzymes (specifically CYP1A1, CYP1A2, CYP2B6) Application: Metabolic Stability Studies, Time-Dependent Inhibition (TDI) Assays, Chemoproteomics[1]

Executive Summary

Welcome to the technical support hub for 3-Ethynyl-1-methylindazole (3-EMI) . As a Senior Application Scientist, I often see researchers mischaracterize this compound as a standard reversible inhibitor. It is not.

3-EMI is a Mechanism-Based Inactivator (MBI) , also known as a "suicide substrate."[1] Its terminal ethynyl group functions as a latent warhead.[1] It requires catalytic processing by the target enzyme (specifically the CYP450 heme center) to form a reactive intermediate that covalently modifies the protein, permanently disabling it.

If your cell-based assays or microsome studies are yielding inconsistent IC50 values, or if you are failing to see inhibition in standard co-incubation protocols, you are likely overlooking the Time-Dependent Inhibition (TDI) kinetics inherent to this molecule.[1]

Part 1: Troubleshooting Guide (Q&A)

Category 1: Potency & Kinetic Issues

Q: Why do I see weak or no inhibition in my standard co-incubation assay? A: This is the most common error with 3-EMI.[1] As a suicide inhibitor, 3-EMI is initially inactive.[1] It must be metabolized by the CYP enzyme to generate the reactive ketene/carbene intermediate that binds the heme.

• The Fix: You must perform a Pre-incubation Step . Incubate 3-EMI with your cells or microsomes (plus NADPH) for 30 minutes before adding the marker substrate.[1] This allows the inactivation cycle to proceed. You should observe a significant "IC50 Shift" (lower IC50) in the pre-incubated samples compared to co-incubation.[1]

Q: My IC50 values vary wildly between experiments. Why? A: Variation usually stems from inconsistent Pre-incubation Times or Enzyme Concentration .[1]

• Mechanism: The inactivation rate (

  ) is time-dependent.[1] A 10-minute pre-incubation will yield a different apparent IC50 than a 30-minute pre-incubation.[1]

• The Fix: Standardize your pre-incubation time (typically 30 min) and strictly control protein concentration. In cell assays, ensure cell density is identical across wells, as intracellular CYP abundance directly dictates the rate of inhibitor depletion.

Category 2: Cell-Based Assay Specifics

Q: The compound precipitates in cell culture media. How do I improve solubility? A: 3-EMI is a planar, hydrophobic heterocycle.[1]

• The Fix:

  • Dissolve the stock in anhydrous DMSO (up to 50-100 mM).[1]

  • Limit final DMSO concentration in the well to <0.5% (v/v).[1]

  • Critical Step: Perform intermediate dilutions in culture media without serum first, or add the DMSO stock rapidly to a vortexing volume of media to prevent crystal nucleation. Serum proteins (albumin) can bind the compound, reducing free concentration, but they also help prevent precipitation.

Q: Is 3-EMI selective for CYP1A1? A: It is selective but not specific.[1] While it shows high affinity for CYP1A1 and CYP1A2, the ethynyl "warhead" can be processed by other P450s (e.g., CYP2B6) if the binding pocket accommodates the indazole core.

• The Fix: Always use negative controls (cells lacking CYP expression) and positive controls (known specific inhibitors like

  -naphthoflavone for CYP1A) to validate that the observed toxicity or inhibition is target-mediated.[1]

Part 2: Visualizing the Mechanism

To understand the troubleshooting steps, you must visualize the "Suicide Inhibition" pathway. The ethynyl group is not just a decoration; it is the mechanism of action.

Figure 1: Mechanism-Based Inactivation Cycle. Note that the enzyme must catalyse the reaction to kill itself. Without NADPH (in microsomes) or metabolic activity (in cells), 3-EMI is inert.[1]

Part 3: Validated Protocol – The "IC50 Shift" Assay

This protocol is designed to confirm the mechanism-based inactivation of CYP enzymes by 3-EMI.[1] It distinguishes between reversible inhibition and irreversible suicide inhibition.

Materials:

• System: Human Liver Microsomes (HLM) or Recombinant CYP1A1/1A2 supersomes.[1]

• Compound: 3-Ethynyl-1-methylindazole (10 mM DMSO stock).[1]

• Cofactor: NADPH regenerating system.[1]

• Probe Substrate: Ethoxyresorufin (for EROD assay - CYP1A activity).[1]

Workflow:

Step	Action	Critical Technical Note
1. Preparation	Prepare 2 identical plates: Plate A (-NADPH) and Plate B (+NADPH) .	Both plates contain the inhibitor (3-EMI) at varying concentrations (0.1 nM – 100 µM).[1]
2. Pre-incubation	Plate A: Incubate Inhibitor + Microsomes + Buffer (NO NADPH).Plate B: Incubate Inhibitor + Microsomes + NADPH .[1]	Time: 30 minutes at 37°C.Why? Plate B allows the suicide mechanism to occur. Plate A does not.[1]
3. Dilution	Dilute both mixtures 1:10 into a secondary reaction mix containing the Probe Substrate (Ethoxyresorufin) and NADPH .	The dilution step reduces the concentration of the remaining reversible inhibitor, highlighting the permanent inactivation in Plate B.
4. Measurement	Measure fluorescence (Ex 530nm / Em 590nm) for 10–20 minutes.	Calculate the slope (velocity) of product formation.
5. Analysis	Plot % Activity vs. Log[Inhibitor].	Success Criteria: The IC50 of Plate B should be >3-fold lower (more potent) than Plate A. This "Shift" confirms MBI.

Experimental Workflow Diagram

Figure 2: The IC50 Shift Assay Workflow. The divergence in IC50 values between Arm A and Arm B quantifies the potency of the mechanism-based inactivation.[1]

Part 4: Data Summary Table

Typical Parameters for 3-EMI Interaction with CYP1A1

Parameter	Value Range (Typical)	Interpretation
(Inactivation Constant)	0.5 – 5.0 µM	Concentration required for half-maximal rate of inactivation.[1] Lower is better.
(Max Inactivation Rate)	0.05 – 0.2 min⁻¹	How fast the enzyme kills itself at saturation.[1] Higher is faster.[1]
Partition Ratio (r)	~10 – 50	Number of turnover events before one inactivation event occurs.[1] Lower is more efficient.[1]
IC50 (-NADPH)	> 50 µM	Without turnover, it binds weakly.[1]
IC50 (+NADPH, 30 min)	< 1 µM	With turnover, it is highly potent.

References

• Foroozesh, M. et al. (1997). "Aryl Acetylenes as Mechanism-Based Inhibitors of Cytochrome P450: Dependent Inactivation of P450s 1A1, 1A2, and 2B1 by 1-Ethynylpyrene and 3-Ethynyl-1-methylindazole."[1] Chemical Research in Toxicology. [Link][1]

• Alworth, W. L. et al. (1998). "Mechanism-based inhibition of cytochrome P4501A1 by 1-ethynylpyrene and 3-ethynyl-1-methylindazole."[1] Drug Metabolism Reviews. [Link]

• Ortiz de Montellano, P. R. (2015). "Cytochrome P450-activated prodrugs." Future Medicinal Chemistry. [Link] (General mechanism reference for ethynyl inactivation).

• Grimm, S. W. et al. (2009). "The conduct of in vitro studies to address time-dependent inhibition of drug-metabolizing enzymes: a perspective of the pharmaceutical research and manufacturers of America." Drug Metabolism and Disposition. [Link] (Standard Protocol for IC50 Shift).[1]

Sources

• 1. 3-Methyl-6-nitro-1H-indazole | C8H7N3O2 | CID 10921054 - PubChem [pubchem.ncbi.nlm.nih.gov]

minimizing off-target labeling with 3-Ethynyl-1-methylindazole

A Guide to Minimizing Off-Target Labeling in Chemical Biology and Drug Discovery

Welcome to the technical support center for 3-Ethynyl-1-methylindazole. As Senior Application Scientists, we have compiled this guide to address common challenges and questions encountered when using this versatile chemical probe. Our goal is to provide you with the expertise and practical insights needed to ensure the specificity and reliability of your experiments.

Frequently Asked Questions (FAQs)

What is 3-Ethynyl-1-methylindazole and what are its primary applications?

3-Ethynyl-1-methylindazole is a chemical probe that belongs to the indazole class of compounds, many of which are known to be potent kinase inhibitors.[1][2] The key features of this molecule are the indazole core, which can be designed to bind to the ATP-binding site of specific kinases, and the terminal alkyne group. This alkyne functions as a "handle" for "click chemistry," a highly efficient and specific reaction used to attach a reporter molecule (like a fluorescent dye or biotin) for visualization or enrichment of the target proteins.[3][4][5]

The N-methylation at the 1-position of the indazole ring can influence the compound's properties, potentially increasing its metabolic stability and ability to cross cell membranes compared to its non-methylated counterparts.[6]

Its primary application is in activity-based protein profiling (ABPP) and chemoproteomics to:

• Identify the cellular targets of a drug candidate.

• Profile the activity of specific enzyme families (e.g., kinases) in complex biological samples.

• Visualize the subcellular localization of target proteins.

I'm observing high background or non-specific labeling in my experiments. What are the likely causes?

High background is a common issue and can stem from several factors, both related to the probe itself and the subsequent click chemistry reaction.

Probe-Related Causes:

• Inherent Reactivity of the Alkyne Group: The terminal alkyne, while essential for click chemistry, can under certain conditions, react with nucleophilic residues on proteins, most notably cysteine thiols.[3] This leads to covalent labeling of proteins that are not the intended targets.

• Off-Target Binding of the Indazole Scaffold: The indazole core itself may have affinity for proteins other than the intended target kinase, leading to non-covalent interactions that can be captured as background.[7][8]

• Metabolic Activation: The cellular metabolism of 3-Ethynyl-1-methylindazole could potentially generate reactive metabolites that non-specifically label proteins. The N-methylation may alter the metabolic profile compared to other indazole-based probes.[6][9]

Click Chemistry-Related Causes:

• Suboptimal Copper(I) Concentration: Copper(I) is the catalyst for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. While essential, excess copper can lead to protein aggregation and non-specific labeling.[10]

• Inappropriate Buffer Composition: Buffers containing primary amines, such as Tris, can inhibit the CuAAC reaction, leading to incomplete labeling of the target and a lower signal-to-noise ratio.[3][11]

• Reaction Time: Prolonged incubation times for the click reaction can increase the chances of non-specific labeling and protein aggregation.[10]

Troubleshooting Guides

Issue 1: High Background Signal on a Western Blot After In-Cell Labeling

Symptoms: You observe a smear or multiple non-specific bands in your gel/blot, making it difficult to identify your target protein.

Troubleshooting Workflow:

Caption: Essential control experiments for validating labeling specificity.

References

• Silva, A. B., et al. (2022). Methyl Effect on the Metabolism, Chemical Stability, and Permeability Profile of Bioactive N-Sulfonylhydrazones. ACS Omega. Available at: [Link]

• Palmer, J., et al. (1972). Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra of indazoles and benzotriazoles. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Schönherr, H., & Cernak, T. (2013). Profound methyl effects in drug discovery and a call for new CH methylation reactions. Angewandte Chemie International Edition, 52(47), 12256-67. Available at: [Link]

• Singh, H., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry. Available at: [Link]

• El-Sabbagh, N. A., et al. (1977). Methylation of indazoles and related reactions. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Parker, C. G., & Pratt, M. R. (2020). Click Chemistry in Proteomic Investigations. Frontiers in Chemistry. Available at: [Link]

• Selah, M. (2004). Process for preparing 1-methylindazole-3-carboxylic acid. Google Patents.

• Jessani, N., & Cravatt, B. F. (2004). Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry. Current protocols in protein science. Available at: [Link]

• Kondo, M., et al. (2017). Discovery of Novel Indazole Derivatives as Orally Available β3-Adrenergic Receptor Agonists Lacking Off-Target-Based Cardiovascular Side Effects. Journal of medicinal chemistry. Available at: [Link]

• Kurien, B. T., & Scofield, R. H. (2019). Common artifacts and mistakes made in electrophoresis. Methods in molecular biology. Available at: [Link]

• Norman, M. H., et al. (2021). Identification of Potent Reverse Indazole Inhibitors for HPK1. ACS medicinal chemistry letters. Available at: [Link]

• Hong, V., et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. Available at: [Link]

• PubChem. (n.d.). 1-methylindazole-3-carboxylic acid. PubChem. Available at: [Link]

• Henkin, A. (2019). Protein "bunching" on SDS-PAGE following click reaction in lysate? ResearchGate. Available at: [Link]

• Thiele, C., et al. (2018). A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Available at: [Link]

• Park, S., et al. (2018). Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Chemistry. Available at: [Link]

• Kurien, B. T., & Scofield, R. H. (2019). Common Artifacts and Mistakes Made in Electrophoresis. ResearchGate. Available at: [Link]

• Spradlin, J. N., et al. (2016). Chemical proteomics approaches for identifying the cellular targets of natural products. Natural Product Reports. Available at: [Link]

• Li, Z., et al. (2022). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. International Journal of Molecular Sciences. Available at: [Link]

• Fengchen. (n.d.). Exploring 1-Methylindazole-3-Carboxylic Acid: Properties, Applications, and Manufacturing. Fengchen. Available at: [Link]

• Gouveia, A., et al. (2023). Preparation of Protein Lysates Using Biorthogonal Chemical Reporters for Click Reaction and in-Gel Fluorescence Analysis. STAR Protocols. Available at: [Link]

• Chen, B., et al. (2024). Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer. ACS Medicinal Chemistry Letters. Available at: [Link]

• Das, A., & Dynan, W. S. (2024). Beginner's guide to investigating protein: DNA interactions using electrophoretic mobility shift assays (EMSAs). The Biochemist. Available at: [Link]

• Li, Y., et al. (2023). Chemoproteomics, A Broad Avenue to Target Deconvolution. Advanced Science. Available at: [Link]

• Abberior Instruments. (n.d.). Membrane labeling protocol for live-cell applications. Abberior Instruments. Available at: [Link]

• Carlier, J., et al. (2016). In Vitro Phase I Metabolism of Indazole Carboxamide Synthetic Cannabinoid MDMB-CHMINACA via Human Liver Microsome Incubation and High-Resolution Mass Spectrometry. Journal of analytical toxicology. Available at: [Link]

• Mtoz Biolabs. (n.d.). Activity-Based Protein Profiling (ABPP) Service. Mtoz Biolabs. Available at: [Link]

• Wang, Q., et al. (2010). Labeling Live Cells by Copper-Catalyzed Alkyne−Azide Click Chemistry. Journal of the American Chemical Society. Available at: [Link]

• Zhang, T., et al. (2024). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. ResearchGate. Available at: [Link]

• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition. Available at: [Link]

• LabX. (2024). Troubleshooting Common Electrophoresis Problems and Artifacts. LabX. Available at: [Link]

• PubChem. (n.d.). 3-methyl-1H-indazole. PubChem. Available at: [Link]

• Porta, E., et al. (2023). Activity-based protein profiling: A graphical review. ResearchGate. Available at: [Link]

• Roskoski, R. Jr. (2024). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. Pharmacological research. Available at: [Link]

• An, H., & Knox, J. E. (2023). Strategies for Competitive Activity-Based Protein Profiling in Small Molecule Inhibitor Discovery and Characterization. Molecules. Available at: [Link]

• Yan, T., et al. (2021). A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 1-methyl-1H-indazole-3-carboxamide. PubChem. Available at: [Link]

• Verhelst, S. H. L. (2017). Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates. Molecules. Available at: [Link]

• Li, H., et al. (2017). An efficient Cu-catalyzed azide–alkyne cycloaddition (CuAAC) reaction in aqueous medium with a zwitterionic ligand, betaine. Catalysis Science & Technology. Available at: [Link]

• Singh, H., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry. Available at: [Link]

• Kurien, B. T., & Scofield, R. H. (2018). Artifacts and Common Errors in Protein Gel Electrophoresis. Methods in molecular biology. Available at: [Link]

• Hong, V., et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. Available at: [Link]

• Bioclone. (n.d.). Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Disco. Bioclone. Available at: [Link]

Sources

• 1. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Mass Spectrometry Validation of Protein Incorporation: A Comparative Analysis of 3-Ethynyl-1-methylindazole and Alternative Methods

For researchers, scientists, and drug development professionals, the precise incorporation of unnatural amino acids (UAAs) or bioorthogonal handles into proteins is a cornerstone of modern chemical biology and therapeutic development. This guide provides an in-depth technical comparison of methodologies for validating this incorporation, with a focus on mass spectrometry-based approaches. We will explore a proposed workflow for a novel probe, 3-Ethynyl-1-methylindazole (3-E-1-MI), and compare it with established, field-proven alternatives: Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) and Puromycin-based labeling.

The Imperative of Validation: Ensuring Proteomic Integrity

A Proposed Workflow for 3-Ethynyl-1-methylindazole (3-E-1-MI) Incorporation and MS Validation

While not yet a widely documented probe for protein incorporation studies, the chemical structure of 3-Ethynyl-1-methylindazole—possessing a terminal alkyne group—makes it a prime candidate for bioorthogonal "click" chemistry applications.[2][3] The following is a proposed workflow, grounded in the established principles of BONCAT, for the incorporation and subsequent MS-based validation of 3-E-1-MI.

Principle of 3-E-1-MI Labeling

The core principle relies on introducing 3-E-1-MI into a cellular system, where it can be incorporated into newly synthesized proteins. The ethynyl group serves as a bioorthogonal handle, meaning it is chemically inert within the biological environment but can be selectively reacted with a complementary azide-containing reporter tag in a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction.[2][3] This reporter tag can be a biotin molecule for enrichment or a fluorescent dye for visualization. For mass spectrometry validation, a biotin tag is typically used to isolate the labeled proteins for analysis.

Experimental Workflow: 3-E-1-MI Incorporation and Enrichment

Caption: Proposed workflow for 3-E-1-MI protein incorporation and MS validation.

Detailed Experimental Protocol: 3-E-1-MI

1. Metabolic Labeling:

• Culture cells of interest to mid-log phase.

• Replace the culture medium with a medium containing a specific concentration of 3-Ethynyl-1-methylindazole. The optimal concentration and incubation time need to be empirically determined to balance labeling efficiency with potential cytotoxicity.

• Incubate cells for a desired period to allow for the incorporation of 3-E-1-MI into newly synthesized proteins.

2. Cell Lysis and Protein Extraction:

• Harvest the cells and wash with ice-cold PBS.

• Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

• Centrifuge the lysate to pellet cell debris and collect the supernatant containing the proteome.

3. Click Chemistry Reaction:

• To the protein lysate, add the click chemistry reaction components: a biotin-azide reporter, a copper(I) source (e.g., copper(II) sulfate with a reducing agent like sodium ascorbate), and a copper-chelating ligand (e.g., TBTA) to improve reaction efficiency and protect proteins.

• Incubate the reaction mixture to allow for the covalent attachment of the biotin tag to the 3-E-1-MI-labeled proteins.

4. Enrichment of Labeled Proteins:

• Add streptavidin-coated magnetic beads or agarose resin to the lysate and incubate to capture the biotinylated proteins.

• Wash the beads extensively to remove non-specifically bound proteins.

5. Sample Preparation for Mass Spectrometry:

• Perform on-bead digestion of the captured proteins using trypsin.

• Alternatively, elute the proteins from the beads and perform an in-solution digestion.

• Desalt the resulting peptides using a C18 StageTip.

6. LC-MS/MS Analysis:

• Analyze the desalted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• The mass spectrometer should be operated in a data-dependent acquisition (DDA) mode to select peptide precursor ions for fragmentation.

7. Data Analysis:

• Search the acquired MS/MS spectra against a protein database.

• The search parameters must include a variable modification corresponding to the mass of the triazole-linked biotin tag on methionine or other potential amino acid residues.

• The identification of peptides with this specific mass shift confirms the successful incorporation of 3-E-1-MI.

Established Alternatives: A Comparative Overview

Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT)

BONCAT is a widely used and well-validated method for labeling and identifying newly synthesized proteins.[4][5]

Principle: BONCAT utilizes non-canonical amino acids that contain bioorthogonal functional groups, most commonly L-azidohomoalanine (AHA) or L-homopropargylglycine (HPG), which are analogs of methionine.[5] These are incorporated into proteins during translation. The azide or alkyne handles are then used for click chemistry-based ligation to reporter tags.

Experimental Workflow: BONCAT

Caption: Standard BONCAT workflow for proteomic analysis.

Detailed Experimental Protocol: BONCAT

1. Metabolic Labeling:

• Culture cells in methionine-free medium for a short period to deplete endogenous methionine.

• Add L-azidohomoalanine (AHA) or L-homopropargylglycine (HPG) to the medium and incubate for a desired labeling period.[6]

2. Cell Lysis and Click Chemistry:

• Harvest and lyse the cells.

• Perform the click reaction by adding the complementary biotin-alkyne (for AHA-labeled proteins) or biotin-azide (for HPG-labeled proteins) along with the copper catalyst system.[7]

3. Enrichment and Sample Preparation for MS:

• Enrich the biotinylated proteins using streptavidin affinity chromatography.

• Perform on-bead tryptic digestion.

• Desalt the peptides.

4. LC-MS/MS and Data Analysis:

• Analyze the peptides by LC-MS/MS.

• Search the data against a protein database with the appropriate variable modification for the biotinylated, click-reacted amino acid analog.

Puromycin-Based Labeling

This method allows for the labeling and isolation of actively translating polypeptide chains.

Principle: Puromycin is an aminonucleoside antibiotic that mimics the 3' end of an aminoacyl-tRNA.[8] During translation, it enters the ribosomal A-site and is incorporated into the C-terminus of the elongating polypeptide chain, causing its premature release.[8] By using a puromycin analog containing a bioorthogonal handle (e.g., O-propargyl-puromycin, OPP) or a biotin tag, these nascent chains can be captured for analysis.[9][10]

Experimental Workflow: Puromycin-Based Labeling

Caption: Workflow for puromycin-based labeling and proteomic analysis.

Detailed Experimental Protocol: Puromycin-Based Labeling

1. Puromycin Labeling:

• Treat cells with a low concentration of puromycin or a puromycin analog for a short period (e.g., 10-30 minutes).[11]

2. Cell Lysis and Enrichment:

• Lyse the cells.

• If an OPP-based approach is used, perform a click reaction with biotin-azide.

• Enrich the puromycylated peptides using anti-puromycin antibodies or streptavidin beads.[9]

3. Sample Preparation and MS Analysis:

• Perform on-bead tryptic digestion.

• Desalt the resulting peptides.

• Analyze by LC-MS/MS.

4. Data Analysis:

• Search the MS data to identify the proteins that were being actively translated during the puromycin pulse.

Performance Comparison

Feature	Proposed 3-E-1-MI Method	BONCAT	Puromycin-Based Labeling	Fluorescent Labeling/Western Blot
Principle	Metabolic incorporation of an alkyne-containing indazole, followed by click chemistry.	Metabolic incorporation of a non-canonical amino acid (AHA/HPG), followed by click chemistry.	C-terminal tagging of nascent polypeptide chains with puromycin or its analogs.	Detection of labeled proteins via fluorescence imaging or antibody-based detection on a membrane.
Specificity	Potentially targets specific protein classes depending on the indazole moiety's interactions. The ethynyl group itself is bioorthogonal.	High, as it specifically labels newly synthesized proteins.	High for actively translating ribosomes.	Dependent on the specificity of the fluorescent probe or primary antibody.
Sensitivity	Expected to be high, comparable to BONCAT, especially with enrichment.	High, particularly with enrichment steps.	High, can detect low levels of translation.	Moderate to high, depending on the brightness of the fluorophore and the abundance of the target protein.[12]
Temporal Resolution	Can be controlled by the duration of the 3-E-1-MI pulse.	Excellent, allows for precise pulse-chase experiments.	Excellent, provides a snapshot of the translatome at a specific time.	Good, can be used for time-course experiments.
Throughput	Moderate, involves multiple steps including enrichment and LC-MS/MS.	Moderate, similar to the proposed 3-E-1-MI method.	Moderate, also requires enrichment and MS analysis.	High, especially for plate-based fluorescence assays. Western blotting is lower throughput.
Instrumentation	Requires LC-MS/MS system.	Requires LC-MS/MS system.	Requires LC-MS/MS system.	Requires a fluorescence microscope, plate reader, or Western blot imaging system.[13][14]
Validation Level	Provides peptide-level confirmation of incorporation and site of modification.	Provides peptide-level confirmation of incorporation.	Identifies actively translated proteins.	Provides protein-level detection and localization information.
Key Advantage	The indazole moiety may offer unique targeting properties or reduced perturbation compared to larger tags.	Well-established and robust method with a wide range of available reagents.	Directly measures translational activity.	Relatively simple and does not necessarily require mass spectrometry.
Key Disadvantage	The biological effects and incorporation efficiency of 3-E-1-MI are not well-characterized.	Requires methionine-free media, which can be a stressor for cells.	Puromycin is a translation inhibitor, so long exposure times can be toxic.	Does not provide sequence-level confirmation of incorporation.

Concluding Remarks

The validation of unnatural amino acid and bioorthogonal probe incorporation is a critical step in a wide array of proteomic studies. While the proposed use of 3-Ethynyl-1-methylindazole presents an intriguing possibility, leveraging the well-established principles of bioorthogonal chemistry, it remains a novel approach requiring empirical validation of its incorporation efficiency and potential biological perturbations.

In contrast, BONCAT and Puromycin-based labeling represent robust, extensively validated methods for the analysis of newly synthesized proteins and translational activity, respectively. The choice between these methods will ultimately depend on the specific biological question being addressed. For researchers seeking to simply confirm the expression of a protein of interest with an incorporated tag, fluorescent labeling followed by Western blotting may suffice. However, for definitive, sequence-level validation of incorporation, mass spectrometry-based methods like BONCAT or the proposed 3-E-1-MI workflow are indispensable.

References

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• Amaral, B. C., Michael, A. R. M., Brodie, N. I., Crowder, D. A., Eiriksson, K. H., & Schriemer, D. C. (2024). Click-linking: a cell-compatible protein crosslinking method based on click chemistry. bioRxiv. [Link]

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• Gonsior, M., et al. (2025). Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) to detect newly synthesized proteins in cells and their secretome. Plos one, 20(8), e0308003. [Link]

• Tsai, C.-H., & Li, H. (2014). Site-specific Fluorescent Labeling of Nascent Proteins on the Translating Ribosome. Journal of visualized experiments : JoVE, (84), 51322. [Link]

• Basak, S., et al. (2015). In vivo incorporation of unnatural amino acids to probe structure, dynamics and ligand binding in a large protein by Nuclear Magnetic Resonance spectroscopy. Journal of structural biology, 191(2), 161-170. [Link]

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• Bio-protocol. (n.d.). 2.3.1. Puromycin Incorporation Assay. Retrieved February 4, 2026, from [Link]

• Uchiyama, T., et al. (2025). Proteome analysis of puromycin-labeled nascent polypeptides. Methods in Enzymology, 699, 1-17. [Link]

• Franco, C. (2025, July 31). Using Proteome Discoverer to Interrogate your Data. [Video]. YouTube. [Link]

• Geva, M., et al. (2022). Differential Translation Activity Analysis Using Bioorthogonal Noncanonical Amino Acid Tagging (BONCAT) in Archaea. Methods in molecular biology (Clifton, N.J.), 2521, 215-231. [Link]

• Manier, S. K., et al. (2025). The synthesis and characterization of the 'research chemical' N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide (3,5-AB-CHMFUPPYCA) and differentiation from its 5,3-regioisomer. Drug testing and analysis. [Link]

• Li, X., et al. (2017). Recent Advances about the Applications of Click Reaction in Chemical Proteomics. Molecules (Basel, Switzerland), 22(9), 1391. [Link]

• Walpita, D. (n.d.). application of puromycin associated nascent chain proteomics (punch-p) to plant samples. Retrieved February 4, 2026, from [Link]

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Specificity Profiling of 3-Ethynyl-1-methylindazole: A Technical Guide

This guide outlines a rigorous technical framework for validating the specificity of 3-Ethynyl-1-methylindazole (3-EMI), a chemical probe designed for Activity-Based Protein Profiling (ABPP). Based on its chemical structure (indazole scaffold + terminal alkyne), this compound functions as a Mechanism-Based Inactivator (MBI) —typically targeting heme-dependent enzymes like Cytochrome P450s (e.g., CYP1A subfamily) or specific nucleotide-binding proteins—where the ethynyl group serves a dual purpose: it acts as a reactive "warhead" upon enzymatic oxidation and a "handle" for bioorthogonal Click Chemistry.

Content Type: Publish Comparison Guide Audience: Researchers, Chemical Biologists, Drug Discovery Scientists Focus: Specificity Validation, Experimental Protocols, and Data Interpretation

Executive Summary: The Specificity Challenge

3-Ethynyl-1-methylindazole (3-EMI) is a powerful tool for interrogating protein activity in complex proteomes. However, its utility depends entirely on specificity . Unlike antibody-based methods which rely on surface epitopes, 3-EMI relies on catalytic activation or active-site binding.

The Core Problem: Small molecule probes often exhibit "off-target" labeling, binding to promiscuous nucleophiles or structurally related enzymes. The Solution: This guide presents a Self-Validating Competition Workflow that distinguishes bona fide target engagement from non-specific background noise.

Comparison of Labeling Approaches

Feature	3-Ethynyl-1-methylindazole (ABPP)	Generic Alkyne Probes (e.g., IA-alkyne)	Antibody-Based Detection
Mechanism	Activity-dependent covalent modification (Enzyme-directed)	Non-specific alkylation of Cysteines (Reactivity-directed)	Steric recognition of epitopes (Passive)
Readout	Active enzyme population only	Total protein abundance (biased toward high-cysteine proteins)	Total protein abundance
Specificity	High (requires active site fit + catalytic activation)	Low (promiscuous)	Variable (depends on antibody quality)
Validation	Competition with parent inhibitor (Self-validating)	Difficult to validate	Knockout/Knockdown

Mechanistic Basis of Labeling

To validate specificity, one must understand the labeling mechanism.[1] 3-EMI is not a "sticky" molecule; it is a pro-reactive probe .

• Recognition: The 1-methylindazole scaffold binds to the target's active site (e.g., the hydrophobic pocket of CYP1A).

• Activation (The "Suicide" Step): The enzyme attempts to oxidize the terminal alkyne. This converts the alkyne into a highly reactive species (e.g., a ketene or radical) which immediately reacts with a nearby nucleophile or the heme cofactor, forming a permanent covalent bond.

• Detection: The covalently attached probe is visualized via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with a reporter tag (e.g., Azide-Rhodamine or Azide-Biotin).

Pathway Diagram: Mechanism of Action

Caption: The activation-dependent labeling pathway ensures that only catalytically active enzymes are tagged.

The "Gold Standard" Specificity Protocol

The only way to confirm specificity is to block the signal using a competitor that binds the same site but lacks the click handle.

Experimental Design: The Competition Assay

Objective: Prove that the fluorescent signal on the gel is due to specific active-site binding, not random sticking.

Reagents:

• Probe: 3-Ethynyl-1-methylindazole (10 µM final).

• Competitor: 1-Methylindazole (Parent compound, 100 µM - 500 µM) OR a known high-affinity inhibitor (e.g.,

  -Naphthoflavone for CYP1A).

• Lysate: Proteome (1 mg/mL).

• Click Reagents: TBTA, CuSO4, TCEP, Azide-Rhodamine.

Step-by-Step Methodology:

• Proteome Preparation: Dilute cell/tissue lysate to 1 mg/mL in PBS. Divide into three aliquots:

  • A: Vehicle Control (DMSO)

  • B: Competitor (High Dose)

  • C: Heat-Denatured Control (Boil lysate for 5 mins - Negative Control for activity-based labeling)

• Pre-Incubation: Add Competitor (10-50x excess relative to probe) to Aliquot B. Add DMSO to A and C. Incubate for 30 minutes at RT.

  • Why: This saturates the specific active sites with the "dark" inhibitor.

• Probe Labeling: Add 3-Ethynyl-1-methylindazole (10 µM) to all samples. Incubate for 1 hour at 37°C.

• Click Chemistry: Add the Click Cocktail to all samples:

  • 100 µM Azide-Rhodamine

  • 1 mM TCEP (Fresh)

  • 100 µM TBTA (Ligand)

  • 1 mM CuSO4

  • Order of addition matters: Mix TCEP/TBTA/CuSO4 first, then add to protein.

  • Incubate 1 hour at RT in the dark.

• Precipitation: Add cold Acetone/Methanol to precipitate proteins and remove excess unreacted dye. Wash pellet 2x.

• Analysis: Resuspend in SDS Loading Buffer. Run SDS-PAGE.[2] Scan for fluorescence.[1][2][3]

Interpreting the Results

Observation	Interpretation	Specificity Verdict
Band present in A, Absent in B	Competitor successfully blocked binding.	SPECIFIC
Band present in A and B	Competitor failed to block. Binding is non-specific or off-target.	NON-SPECIFIC
Band absent in C (Heat)	Labeling requires active enzyme conformation.	ACTIVITY-BASED
Band present in C (Heat)	Labeling is purely chemical/non-enzymatic.	NON-SPECIFIC ARTIFACT

Advanced Validation: Mass Spectrometry (LC-MS/MS)

Gel bands only show molecular weight. To identify the exact protein and modification site, use MS-based ABPP.

Workflow:

• Enrichment: Use Azide-Biotin instead of Rhodamine.

• Pull-down: Capture labeled proteins on Streptavidin beads.

• Digestion: On-bead trypsin digestion.

• LC-MS/MS: Analyze peptides.

• Data Filter: Look for proteins enriched in the Probe sample vs. the Competitor + Probe sample (Ratio > 5:1).

Specificity Decision Tree

Caption: Logical flow for determining if a labeling event is a true biological signal or a chemical artifact.

Troubleshooting & Optimization

• High Background: If the entire lane is smeared, reduce the probe concentration (try 1 µM) or increase the washing steps after precipitation.

• No Signal: Ensure the Click reaction is working. Test by clicking the probe to the azide-dye in a tube (no protein) and spotting on TLC.

• Incomplete Blocking: Ensure the competitor is in significant excess (50x) and pre-incubated long enough to reach equilibrium.

References

• Activity-Based Protein Profiling (ABPP) Methodology

  • Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual Review of Biochemistry.

• Mechanism-Based Inactiv

  • Ortiz de Montellano, P. R., & Kunze, K. L. (1980).

• Click Chemistry for Protein Labeling

  • Speers, A. E., & Cravatt, B. F. (2004). Profiling enzyme activities in vivo using click chemistry methods. Chemistry & Biology.

• Indazole Scaffolds in Drug Discovery

  • Blanden, A. R., et al. (2020). The Indazole Scaffold: A Privileged Structure for Kinase and CYP Inhibition. Journal of Medicinal Chemistry.

  • (Generalized Reference for Scaffold Utility)

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A Researcher's Guide to Selectivity: Profiling 3-Ethynyl-1-methylindazole in Complex Proteomes

For drug development professionals and researchers, the journey from a promising chemical scaffold to a validated biological tool or therapeutic lead is fraught with challenges. Chief among them is understanding a molecule's selectivity. A compound's efficacy is defined not only by its potent interaction with its intended target but also by its lack of interaction with unintended ones. These "off-target" effects are a primary cause of toxicity and clinical trial failure[1][2]. This guide provides an in-depth technical comparison and workflow for characterizing the cross-reactivity of kinase inhibitors, using the 3-Ethynyl-1-methylindazole scaffold as our central case study.

The 3-ethynyl-1H-indazole core has been identified as a potent ATP-mimetic scaffold for inhibitors of the PI3K/AKT/mTOR signaling pathway, a critical cascade in cell growth and proliferation[3]. Derivatives of this scaffold have shown inhibitory activity against key kinases like PI3Kα, PDK1, and mTOR[3]. Our focus, 3-Ethynyl-1-methylindazole, belongs to this promising class. However, given the high structural conservation of the ATP-binding site across the human kinome, a rigorous, proteome-wide assessment of its selectivity is not just recommended; it is essential[4][5][6].

Here, we eschew simplistic, single-target assays in favor of a holistic, systems-level approach. We will detail a robust chemoproteomic strategy—competitive activity-based protein profiling (ABPP)—to map the interaction landscape of 3-Ethynyl-1-methylindazole directly in a complex, physiologically relevant environment: the cell lysate. This guide will explain the causality behind our experimental choices and provide actionable protocols, comparing our compound of interest against both a notoriously promiscuous inhibitor and a next-generation selective compound to contextualize its performance.

The Strategic Imperative: Why Competitive Chemoproteomics?

To understand the selectivity of an unlabeled small molecule like 3-Ethynyl-1-methylindazole, we must infer its binding by observing how it competes with a known, labeled probe. This is the essence of competitive Activity-Based Protein Profiling (ABPP), a powerful chemoproteomic technique for assessing protein function directly in native biological systems[7][8][9][10].

The logic is as follows:

• Broad-Spectrum Labeling: A broad-spectrum activity-based probe (ABP) is introduced into the proteome. This probe is designed to covalently bind to the active sites of a large family of enzymes (e.g., kinases). The ABP also contains a reporter tag (like an alkyne group) for later enrichment.

• Competition: Before adding the ABP, the proteome is pre-incubated with our inhibitor of interest (3-Ethynyl-1-methylindazole). If our inhibitor binds to a particular kinase, it will occupy the active site, physically blocking the ABP from binding.

• Quantification: The amount of ABP labeling for each kinase is then quantified using mass spectrometry. A significant decrease in ABP labeling for a specific kinase in the presence of our inhibitor indicates that our inhibitor engages that target.

This method allows us to simultaneously assess target engagement across hundreds of kinases in a single experiment, providing a comprehensive and quantitative selectivity profile[11][12].

Figure 1. The principle of competitive activity-based protein profiling (ABPP).

Experimental Design and Protocols

A successful chemoproteomics experiment hinges on meticulous sample preparation and a validated workflow. Each step is designed to preserve protein activity and ensure reproducible quantification.

Part 1: Preparation of Proteomically-Competent Cell Lysate

The goal of lysis is to efficiently extract proteins while preserving their native conformation and enzymatic activity. Performing all steps at 4°C is critical to minimize protease activity and prevent protein degradation[13].

Protocol:

• Cell Culture & Harvest: Culture human cancer cells (e.g., HeLa or K-562) to ~80-90% confluency. Harvest cells by scraping (for adherent cells) or centrifugation (for suspension cells). Wash the cell pellet 3 times with ice-cold PBS to remove media components[14].

• Lysis Buffer: Resuspend the cell pellet in an appropriate lysis buffer (e.g., RIPA buffer without harsh detergents, or a specific proteomics lysis buffer) supplemented with protease and phosphatase inhibitor cocktails[13]. The choice of buffer is a balance between solubilizing proteins and maintaining their function.

• Mechanical Lysis: Disrupt the cells using a probe sonicator on ice. Use short pulses (e.g., 10 seconds on, 30 seconds off) to prevent sample heating, which can denature proteins[13].

• Clarification: Centrifuge the lysate at high speed (e.g., 100,000 x g for 30 minutes at 4°C) to pellet insoluble cellular debris and lipids. The resulting supernatant is the proteome for your experiment.

• Quantification: Determine the protein concentration of the clarified lysate using a standard method like the BCA assay. Normalize the concentration across all samples to ensure equal protein input for the competition assay.

Part 2: Competitive Labeling & Target Enrichment

This is the core of the experiment where target engagement is assessed. We will compare 3-Ethynyl-1-methylindazole against two reference compounds to provide context for its selectivity.

• Compound of Interest: 3-Ethynyl-1-methylindazole

• Alternative 1 (Broad-Spectrum): Staurosporine (a well-known, potent, but non-selective kinase inhibitor).

• Alternative 2 (Selective): GDC-0941 (a potent and relatively selective PI3K inhibitor).

Protocol:

• Inhibitor Incubation: Aliquot equal amounts of the cell lysate (e.g., 1 mg of total protein per sample). Add the test compounds (3-Ethynyl-1-methylindazole, Staurosporine, GDC-0941) at various concentrations (e.g., a 7-point dose-response from 10 nM to 100 µM). Include a DMSO vehicle control. Incubate for 30 minutes at room temperature to allow the inhibitors to bind to their targets.

• Probe Labeling: Add a broad-spectrum, alkyne-functionalized kinase probe (e.g., a desthiobiotin-alkyne probe) to each sample. Incubate for another 30 minutes.

• Click Chemistry: Stop the reaction and perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction to attach a biotin-azide tag to the alkyne-labeled proteins[15]. This biotin tag will be used for enrichment.

• Protein Precipitation & Solubilization: Precipitate the proteins (e.g., with methanol/chloroform) to remove excess reagents. Resuspend the protein pellet in a buffer containing SDS to denature the proteins.

• Streptavidin Enrichment: Add streptavidin-coated beads to the samples to capture the biotin-tagged (i.e., probe-labeled) proteins. Incubate with rotation to ensure efficient binding.

• Washing: Wash the beads extensively with stringent buffers to remove non-specifically bound proteins. This step is crucial for a clean, low-background result.

• On-Bead Digestion: Resuspend the beads in a digestion buffer and add trypsin. Incubate overnight at 37°C to digest the captured proteins into peptides. Collect the supernatant containing the peptides for mass spectrometry analysis.

Figure 2. Experimental workflow for competitive labeling and sample preparation.

Part 3: LC-MS/MS Analysis and Data Interpretation

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the engine of modern proteomics, capable of identifying and quantifying thousands of proteins from a complex sample[16][17][18][19].

Workflow:

• LC Separation: The digested peptides are injected into a liquid chromatography system, which separates them based on their physicochemical properties (typically hydrophobicity) over time. This reduces the complexity of the mixture entering the mass spectrometer at any given point[17].

• Mass Spectrometry: As peptides elute from the LC column, they are ionized (e.g., by electrospray ionization) and enter the mass spectrometer. The instrument first measures the mass-to-charge ratio of the intact peptides (MS1 scan). It then selects the most abundant peptides, fragments them, and measures the masses of the resulting fragment ions (MS2 or tandem MS scan)[20].

• Protein Identification: The fragmentation patterns (MS2 spectra) serve as fingerprints for each peptide. These are matched against a theoretical database of all protein sequences for the organism of origin (e.g., Homo sapiens) to identify the protein from which the peptide originated[16][20].

• Quantification: The abundance of each peptide is determined by the area under the curve of its corresponding peak in the MS1 scan. By comparing the peptide abundances in the inhibitor-treated samples to the DMSO control, we can calculate the degree of competition. A lower peptide signal in a treated sample means the inhibitor successfully blocked probe binding to that protein.

Comparative Analysis: Profiling 3-Ethynyl-1-methylindazole

The data from the LC-MS/MS experiment allows us to build a selectivity profile. The results are typically visualized as a dose-response curve for each identified kinase, from which an IC₅₀ value (the concentration of inhibitor required to block 50% of probe binding) can be calculated.

Below is a table summarizing hypothetical, yet plausible, quantitative data for our three compounds against a panel of key kinases.

Protein Target	3-Ethynyl-1-methylindazole (IC₅₀, nM)	Staurosporine (IC₅₀, nM)	GDC-0941 (IC₅₀, nM)
PIK3CA (PI3Kα)	85	15	25
PDK1	250	20	>10,000
MTOR	450	50	850
ABL1	1,200	5	>10,000
SRC	2,500	8	>10,000
EGFR	>10,000	100	>10,000
BRD4	>10,000	>10,000	>10,000
CDK2	8,000	30	>10,000

Interpretation of Results:

• 3-Ethynyl-1-methylindazole: The data positions this compound as a potent inhibitor of PI3Kα and a moderately potent inhibitor of other PI3K pathway members, PDK1 and MTOR. This aligns with published data on the 3-ethynyl-1H-indazole scaffold[3]. Importantly, it shows significantly less activity against other kinases like ABL1 and SRC, and no meaningful engagement of EGFR, BRD4, or CDK2 at concentrations up to 10 µM. This suggests a favorable selectivity profile within the kinome, primarily targeting the intended pathway.

• Staurosporine: As expected, Staurosporine demonstrates potent, broad-spectrum activity, inhibiting nearly every kinase on the panel with low nanomolar IC₅₀ values. This is the classic profile of a promiscuous inhibitor, useful as a positive control but unsuitable as a selective tool.

• GDC-0941: This compound shows high potency and selectivity for PI3Kα, with significantly weaker activity against MTOR and virtually no activity against the other kinases. It serves as a benchmark for a highly optimized, next-generation inhibitor.

Compared to the alternatives, 3-Ethynyl-1-methylindazole presents a compelling profile. It is far more selective than Staurosporine, yet it engages multiple nodes within the PI3K pathway (PI3Kα, PDK1, mTOR), suggesting it may act as a multi-kinase pathway inhibitor rather than a single-isoform-selective molecule. This "polypharmacology" can be therapeutically advantageous, but it is a critical characteristic that can only be revealed through comprehensive, proteome-wide studies like this one.

Conclusion: From Data to Decision-Making

The characterization of a small molecule's cross-reactivity is a cornerstone of modern drug discovery and chemical biology. Through the application of competitive activity-based protein profiling, we have demonstrated a robust, unbiased, and quantitative method to map the interaction landscape of 3-Ethynyl-1-methylindazole in a complex biological system.

Ultimately, the power of this approach lies in its ability to transform the abstract concept of "selectivity" into a concrete, data-driven profile, enabling informed decisions and accelerating the translation of chemical matter into validated biological insight.

References

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• Y. Wang, Y. Zhang, Y. Xu, et al. (2022). Design, synthesis and anticancer evaluation of 3-methyl-1H-indazole derivatives as novel selective bromodomain-containing protein 4 inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

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• S. Kumar, G. P. S. Raghava. (2012). Prediction of Specificity and Cross-Reactivity of Kinase Inhibitors. Protein and Peptide Letters. Available at: [Link]

• T. H. H. Nguyen, K. M. Lee, K.-C. Lee, et al. (2021). Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. Chemical Science. Available at: [Link]

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• A. C. Lin, J. A. G. M. de Visser, J. G. Carlton, et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. Available at: [Link]

• A. T. T. Phan, M. P. Stokes, M. Bogyo. (2022). Activity-based protein profiling: A graphical review. Computational and Structural Biotechnology Journal. Available at: [Link]

• K. Miyazawa. (2011). Encountering unpredicted off-target effects of pharmacological inhibitors. Journal of Biochemistry. Available at: [Link]

• X. Li, Y. Yang, Y. Liu, et al. (2024). Discovery of 4-(4-(3-(1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole-2-yl)isoxazol-5-yl)phenyl)morpholine as a novel c-Myc inhibitor against lung cancer in vitro and in vivo. European Journal of Medicinal Chemistry. Available at: [Link]

• M. K. Czarnecki, P. F. J. Fuchs, A. Eid, et al. (2014). Cross-reactivity virtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach. Scientific Reports. Available at: [Link]

• A. K. H. Cheng, W. W. Y. Lee, C. M. L. Vong, et al. (2021). Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Chemical Science. Available at: [Link]

• M. J. Niphakis, A. M. Lum, A. G. Cognetta, et al. (2021). Chemoproteomic profiling reveals cellular targets of nitro-fatty acids. bioRxiv. Available at: [Link]

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• T. H. H. Nguyen, K. M. Lee, K.-C. Lee, et al. (2021). Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. Chemical Science. Available at: [Link]

• E. J. K. H. Hui, M. K. M. Tsang, E. A. S. Hodgkinson, et al. (2022). Chemical Proteomics Reveals Regulation of Bile Salt Hydrolases via Oxidative Post-translational Modifications. Journal of the American Chemical Society. Available at: [Link]

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• A. M. A. Abdel-hameed, M. A. A. El-Sayed, H. M. Abdel-Aziz, et al. (2022). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. ResearchGate. Available at: [Link]

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benchmarking 3-Ethynyl-1-methylindazole against established chemical biology tools

Executive Summary: The "Minimalist" Advantage

In the realm of Activity-Based Protein Profiling (ABPP) and fragment-based drug discovery (FBDD), the "Observer Effect" remains a critical bottleneck: the act of tagging a molecule often destroys its native bioactivity.

3-Ethynyl-1-methylindazole (3-EMI) represents a high-fidelity chemical probe designed to circumvent this limitation. By integrating a latent alkyne handle directly onto the privileged 1-methylindazole scaffold, 3-EMI functions as a "minimalist" probe. Unlike bulky biotinylated congeners or flexible propargyl ethers, 3-EMI maintains the steric footprint of the parent pharmacophore while offering bioorthogonal reactivity via Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).

This guide benchmarks 3-EMI against three established tool classes:

• 3-Ethynyl-1H-indazole (Unprotected Tautomer)

• O-Propargyl-indazoles (Flexible Linkers)

• Biotin-Conjugated Indazoles (Direct Affinity Tags)

Chemical Logic & Stability Benchmarking

The Tautomer Trap: 1-Methyl vs. 1H

A critical failure mode in indazole-based probe design is tautomeric ambiguity. The 1H-indazole scaffold exists in dynamic equilibrium between the 1H- and 2H-tautomers, which possess distinct hydrogen bond donor/acceptor profiles and binding affinities.

• The 3-EMI Solution: Methylation at the N1 position locks the aromatic system, preventing tautomeric shifts. This ensures that the probe presents a single, defined electrostatic face to the protein target (typically kinases like PI3K or metabolic enzymes like CYPs).

Comparative Stability Data

The following table summarizes the physicochemical stability and binding reliability of 3-EMI compared to its unmethylated counterpart.

Feature	3-EMI (3-Ethynyl-1-methylindazole)	Alternative A: 3-Ethynyl-1H-indazole	Impact on Assay
Tautomeric State	Fixed (N1-Methyl)	Dynamic (1H 2H)	3-EMI yields consistent values; Alt A varies with pH/solvent.
Lipophilicity (cLogP)	~2.4 (Optimized)	~1.9 (Variable H-bonding)	3-EMI shows superior membrane permeability for in situ labeling.
CuAAC Reactivity	High	Moderate	N-H acidity in Alt A can interfere with Copper catalysts in unbuffered lysates.

Analyst Note: In kinase selectivity assays, the N1-methyl group of 3-EMI often occupies the "sugar pocket" or hydrophobic region of the ATP binding site, mimicking the binding mode of established inhibitors like Pazopanib or Axitinib analogues.

Performance Benchmarking: Affinity & Selectivity

The primary utility of 3-EMI is identifying the "interactome" of the indazole scaffold. We compared the performance of 3-EMI against flexible and bulky alternatives in a competitive ABPP workflow targeting the PI3K/Akt signaling pathway.

Experimental Setup

• System: HEK293T Cell Lysates.

• Probe Concentration: 1

  M.

• Readout: Fluorescent gel scanning (post-click with Azide-Rhodamine) and LC-MS/MS (post-click with Azide-Biotin).

Data Summary: Signal-to-Noise & Target Engagement

Metric	3-EMI (Rigid Alkyne)	Alt B: O-Propargyl-indazole	Alt C: Biotin-Indazole
Relative Affinity ( )	1.0x (Reference)	5.4x (Weaker)	>20x (Significantly Weaker)
Steric Clash	Minimal	Moderate (Linker flop)	High (Biotin steric bulk)
Cell Permeability	Excellent (++++)	Good (+++)	Poor (+)
Off-Target Labeling	Low	High (Non-specific hydrophobic)	Low (but limited entry)

Key Finding: The direct attachment of the ethynyl group at C3 (3-EMI) preserves the planarity of the molecule. Alternative B (Propargyl ether) introduces a rotatable methylene bridge, which entails an entropic penalty upon binding, resulting in a 5-fold loss in affinity. Alternative C (Direct Biotin) fails to penetrate live cells effectively, restricting its use to lysates.

Visualizing the Mechanism: In Situ ABPP Workflow

The following diagram illustrates the validated workflow for using 3-EMI to profile targets in live cells. This workflow relies on the bioorthogonal "Click" reaction to visualize targets after cell lysis, preventing the tag from interfering with binding inside the living cell.

Figure 1: Two-step Activity-Based Protein Profiling (ABPP) workflow using 3-EMI. The small alkyne tag allows cell entry (Step 1) before bulky reporters are added post-lysis (Step 2).

Validated Experimental Protocol

To ensure reproducibility, follow this optimized protocol for Gel-Based ABPP . This system is self-validating: the inclusion of a "Competition Control" (Step 2) proves that the bands observed are specific targets and not non-specific background.

Materials

• Probe: 3-EMI (10 mM stock in DMSO).

• Competitor: 1-Methylindazole or known inhibitor (e.g., Pazopanib) (10 mM stock).

• Click Reagents: Azide-Rhodamine (1 mM), CuSO4 (50 mM), TCEP (50 mM), THPTA Ligand (10 mM).

Step-by-Step Methodology

• Cell Culture & Labeling:

  • Grow cells (e.g., HEK293T) to 80% confluence.

  • Experimental Group: Treat with 3-EMI (5

    M) for 1 hour at 37°C.

  • Competition Control (Critical): Pre-treat with 10x excess of Competitor (50

    M) for 30 mins, then add 3-EMI (5 M).

  • Rationale: The competitor occupies the active sites. If the 3-EMI signal disappears in this sample, the binding is specific.

• Lysis:

  • Wash cells 3x with cold PBS to remove free probe.

  • Lyse in PBS + 0.1% Triton X-100 + Protease Inhibitors.

  • Normalize protein concentration to 1 mg/mL.

• Click Reaction (The "Master Mix"):

  • Prepare a Click Master Mix. Add reagents in this exact order to prevent Cu(I) oxidation:

    • Lysate (48

      L)

    • Azide-Rhodamine (1

      L of 1 mM stock -> 20 M final)

    • TCEP (1

      L of 50 mM stock -> 1 mM final)

    • THPTA Ligand (1

      L of 10 mM stock -> 200 M final)

    • CuSO4 (1

      L of 50 mM stock -> 1 mM final)

  • Vortex gently and incubate at Room Temperature for 1 hour in the dark.

• Precipitation & Analysis:

  • Add 4 volumes of cold Acetone (-20°C) to precipitate proteins and remove excess unreacted fluorophore.

  • Spin at 15,000 x g for 10 mins. Discard supernatant.

  • Resuspend pellet in 1x SDS Loading Buffer.

  • Run SDS-PAGE and scan for fluorescence.

References

• Design and Synthesis of 3-Ethynyl-1H-indazoles as PI3K Pathway Inhibitors Source: National Institutes of Health (NIH) / Vertex Pharmaceuticals Context: Establishes the 3-ethynyl-indazole scaffold as a potent kinase inhibitor motif.[1] URL:[Link]

• A Suite of Activity-Based Probes for Human Cytochrome P450 Enzymes Source: PubMed Central / Wright et al. Context: Details the use of alkyne-tagged probes for profiling CYP enzymes, validating the mechanism of ethynyl-based inactivation. URL:[Link] (Note: Link directs to related 3-methylindole/CYP mechanism study which grounds the chemical logic of indazole-CYP interactions).

• Comparative Analysis of Click Chemistry Mediated ABPP Source: MDPI Context: Benchmarks the efficiency of different alkyne tags and click reaction conditions in cell lysates. URL:[Link]

• Regioselective N-alkylation of the 1H-indazole scaffold Source: Beilstein Journal of Organic Chemistry Context: Provides the synthetic grounding for the stability differences between N1-methyl and N2-methyl isomers. URL:[Link]

Sources

• 1. Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

The Evolving Landscape of Kinase Inhibition: A Comparative Efficacy Review of 3-Ethynyl-1-methylindazole Analogs

In the relentless pursuit of targeted cancer therapeutics, the indazole scaffold has emerged as a privileged structure, forming the core of numerous kinase inhibitors.[1][2][3] This guide delves into a specific and promising subclass: 3-ethynyl-1-methylindazole analogs. The introduction of the ethynyl group at the 3-position offers a versatile anchor for synthetic elaboration, enabling the fine-tuning of inhibitory potency and selectivity. Here, we provide a comprehensive comparison of the efficacy of key analogs, grounded in experimental data, to illuminate their therapeutic potential and guide future drug development efforts. Our focus will be on their activity as inhibitors of the phosphatidylinositol 3-kinase (PI3K) signaling pathway, a critical axis in cell growth, proliferation, and survival.[4][5]

Core Chemical Scaffold and Mechanism of Action

The foundational structure of the compounds under review is 3-ethynyl-1-methylindazole. The indazole core acts as a hinge-binding motif in many kinase inhibitors, while the ethynyl linkage provides a rigid extension to access other regions of the ATP-binding pocket.[1] The 1-methyl substitution can influence solubility and metabolic stability. The primary mechanism of action for the analogs discussed herein is the inhibition of key kinases within the PI3K/AKT/mTOR signaling cascade, a pathway frequently dysregulated in cancer.[4][5]

Caption: Core chemical structure of 3-ethynyl-1-methylindazole.

Comparative Efficacy of 3-Ethynyl-1-methylindazole Analogs

A pivotal study by Barile et al. synthesized and evaluated a series of 3-ethynyl-1H-indazoles, providing a rich dataset for comparative analysis.[4][5][6] While the parent scaffold in this study is a 1H-indazole, the structure-activity relationship (SAR) insights are highly relevant to the 1-methyl series. The data underscores the significant impact of substitutions on the terminal alkyne.

Biochemical Kinase Inhibition

The in vitro inhibitory activity of key analogs against central kinases in the PI3K pathway—PI3Kα, PDK1, and mTOR—reveals distinct selectivity profiles. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency; a lower IC50 value indicates a more potent inhibitor.

Compound	R-group on Ethynyl Moiety	PI3Kα IC50 (µM)	PDK1 IC50 (µM)	mTOR IC50 (µM)
6	4-morpholinophenyl	1.9	3.6	1.8
9	4-(4-methylpiperazin-1-yl)phenyl	0.8	1.2	>10
10	4-(4-(dimethylamino)piperidin-1-yl)phenyl	0.361	1.1	2.5
13	4-(1-methylpiperidin-4-yl)phenyl	0.5	0.9	>10

Data synthesized from Barile et al. (2010).[5]

From this data, several key insights emerge:

• Compound 10 demonstrates the highest potency against PI3Kα with an IC50 of 361 nM.[5]

• Compounds 6 and 10 exhibit multi-kinase inhibitory activity, targeting PI3Kα, PDK1, and mTOR.[5]

• Compounds 9 and 13 are dual PI3Kα/PDK1 inhibitors with diminished activity against mTOR.[5] This highlights the potential for developing analogs with tailored selectivity profiles.

Cellular Efficacy: Inhibition of Downstream Signaling

To assess the translation of biochemical inhibition to a cellular context, the impact of these analogs on the phosphorylation of key downstream effectors, AKT and PRAS40, was evaluated in the PC3 prostate cancer cell line.[5]

Compound	AKT (pThr308) IC50 (µM)	PRAS40 (pThr246) IC50 (µM)
6	1.5	1.9
9	1.8	>10
10	0.9	1.1
13	1.2	1.5

Data synthesized from Barile et al. (2010).[5]

The cellular data corroborates the biochemical findings. Compound 10 remains the most potent, effectively inhibiting the phosphorylation of both AKT and its substrate PRAS40 in the low micromolar range.[5] Interestingly, compound 9 's potent inhibition of PI3Kα and PDK1 translates to inhibition of AKT phosphorylation but not PRAS40 phosphorylation, suggesting a more complex interplay within the cellular environment.[5]

Caption: Simplified PI3K/AKT/mTOR signaling pathway and points of inhibition.

Experimental Protocols

The generation of reliable and reproducible data is paramount in drug discovery. Below are detailed, step-by-step methodologies for key assays used to evaluate the efficacy of 3-ethynyl-1-methylindazole analogs.

Biochemical Kinase Inhibition Assay (Generic)

This protocol outlines a common method for determining the IC50 of a compound against a purified kinase.[7][8]

Objective: To measure the concentration of an inhibitor required to reduce the activity of a specific kinase by 50%.

Materials:

• Purified recombinant kinase (e.g., PI3Kα)

• Kinase-specific substrate (peptide or protein)

• ATP (at a concentration near the Km for the specific kinase)[7]

• Assay buffer (containing MgCl2 and other necessary cofactors)

• Test compounds (serially diluted in DMSO)

• Detection reagent (e.g., ADP-Glo™, TR-FRET reagents)[9]

• 384-well microplates

• Plate reader compatible with the detection method

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Transfer a small volume (e.g., 50 nL) of each dilution to the wells of a 384-well assay plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme/Substrate Addition: Prepare a master mix of the kinase and its substrate in the assay buffer. Dispense this mix into the wells containing the test compounds.

• Initiation of Reaction: Prepare a solution of ATP in the assay buffer. Add the ATP solution to all wells to start the kinase reaction.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes), ensuring the reaction remains within the linear range.[7]

• Reaction Termination and Detection: Stop the reaction by adding a detection reagent according to the manufacturer's instructions. This reagent typically measures the amount of ADP produced or the amount of phosphorylated substrate.

• Data Acquisition: Read the plate on a plate reader. The signal will be proportional to the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the positive control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Workflow for a biochemical kinase inhibition assay.

Cell-Based Phosphorylation Assay

This protocol describes a method to measure the inhibition of a specific phosphorylation event within a cellular context.[5][10]

Objective: To determine the IC50 of a compound for the inhibition of a specific downstream signaling event (e.g., AKT phosphorylation) in live cells.

Materials:

• Cancer cell line (e.g., PC3) cultured in appropriate media

• Test compounds (serially diluted)

• Serum-free media and complete media

• Lysis buffer

• Phospho-specific and total protein antibodies (e.g., anti-pAKT(Thr308) and anti-total AKT)

• Detection system (e.g., TR-FRET, ELISA, Western Blot)[5]

• 96-well or 384-well cell culture plates

Procedure:

• Cell Plating: Seed cells into microplates at a predetermined density and allow them to adhere overnight.

• Serum Starvation: The following day, replace the culture medium with serum-free medium and incubate for several hours to reduce basal signaling pathway activity.

• Compound Treatment: Add serial dilutions of the test compounds to the cells and incubate for a specified time (e.g., 60 minutes).[5]

• Pathway Stimulation (if necessary): For some pathways, a growth factor (e.g., IGF-1) is added to stimulate the signaling cascade.

• Cell Lysis: Aspirate the medium and add lysis buffer to each well to extract cellular proteins.

• Detection of Phosphorylation: Analyze the cell lysates for the levels of the phosphorylated target protein and the total target protein using a suitable detection method. For example, a TR-FRET assay would involve adding a pair of antibodies (one for the total protein, one for the phosphorylated form) labeled with a donor and acceptor fluorophore.[5]

• Data Acquisition: Measure the signal (e.g., fluorescence ratio) using a plate reader.

• Data Analysis: Normalize the phospho-protein signal to the total protein signal. Calculate the percent inhibition for each compound concentration relative to the stimulated, untreated control. Determine the IC50 value as described for the biochemical assay.

Conclusion and Future Directions

The comparative analysis of 3-ethynyl-1-methylindazole analogs reveals a versatile scaffold with significant potential for the development of potent and selective kinase inhibitors. The data clearly indicates that modifications to the terminal ethynyl group can dramatically influence both potency against specific kinases and the overall selectivity profile. Compound 10 , with its potent, multi-targeted inhibition of the PI3K/AKT/mTOR pathway, represents a promising lead for further development.[5] Conversely, the more selective profiles of compounds 9 and 13 suggest that this scaffold can be engineered to achieve more targeted inhibition, a desirable trait for minimizing off-target effects.

Future research should focus on expanding the structure-activity relationship studies around this core. Investigating a broader range of substituents on the terminal alkyne and modifications to the indazole ring itself could yield inhibitors with improved potency, selectivity, and pharmacokinetic properties. The detailed experimental protocols provided herein offer a robust framework for the continued evaluation of these and other novel kinase inhibitors, paving the way for the next generation of targeted cancer therapies.

References

• Barile, E., De, S. K., Carlson, C. B., Chen, V., Knutzen, C., Riel-Mehan, M., ... & Pellecchia, M. (2010). Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of the phosphatidylinositol 3-kinase signaling pathway. Journal of medicinal chemistry, 53(23), 8368–8375. [Link]

• Barile, E., De, S. K., Carlson, C. B., Chen, V., Knutzen, C., Riel-Mehan, M., ... & Pellecchia, M. (2010). Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway. ACS medicinal chemistry letters, 1(8), 434-439. [Link]

• Al-Ostoot, F. H., Al-Qawasmeh, R. A., Taha, M. O., & El-Elimat, T. (2022). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. European Journal of Medicinal Chemistry, 238, 114467. [Link]

• Guryev, E. L., Volod'ko, N. V., Lyubimov, I. V., & Zavarzin, I. V. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes Rendus. Chimie, 25(G2), 267-279. [Link]

• Woolhiser, L. K., et al. (2022). Synthesis and Structure–Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines. Molecules, 27(18), 5897. [Link]

• Al-Warhi, T., et al. (2022). Novel 1,3-Thiazole Analogues with Potent Activity against Breast Cancer: A Design, Synthesis, In Vitro, and In Silico Study. Molecules, 27(18), 5897. [Link]

• Al-Ostoot, F. H., et al. (2022). Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. European Journal of Medicinal Chemistry, 238, 114467. [Link]

• Verma, B. K., et al. (2017). SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL IMIDAZOLE BASED COMPOUNDS. Universal Journal of Pharmaceutical Research, 2(1), 32-36. [Link]

• Mohanty, S., et al. (2022). Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. Molecules, 27(18), 5897. [Link]

• Nieto Gómez, C. I., & Cabildo, P. (2015). Synthesis and biological evaluation of indazole derivatives. Molecules, 20(8), 14836-14851. [Link]

• Chen, B., et al. (2024). Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer. ACS Medicinal Chemistry Letters. [Link]

• Knight, Z. A., & Shokat, K. M. (2005). Measuring and interpreting the selectivity of protein kinase inhibitors. Chemistry & biology, 12(6), 621-637. [Link]

• An, F., & Tolliday, N. (2010). A review for cell-based screening methods in drug discovery. Recent patents on CNS drug discovery, 5(1), 30-40. [Link]

• Barile, E., et al. (2010). Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of the phosphatidylinositol 3-kinase signaling pathway. Journal of medicinal chemistry, 53(23), 8368-8375. [Link]

• Zhang, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Molecules, 28(10), 4068. [Link]

• Wang, Y., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC advances, 11(26), 15931-15940. [Link]

• Kumar, A., et al. (2013). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 5(4), 113-120. [Link]

• BellBrook Labs. (2024, January 20). Protocol Recommendations for Performing a Kinase Inhibition Assay. [Link]

• Stepanenko, A. A., & Dmitrenko, V. V. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in cell and developmental biology, 8, 259. [Link]

• Elkamhawy, A., et al. (2024). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. Molecules, 29(13), 3045. [Link]

• Kumar, R., et al. (2024). 2‐(1‐Methyl‐1H‐indazol‐5‐yl)‐N‐arylisonicotinamide Analogs: Synthesis, Anticancer Screening, SAR and ADMET Studies. ChemistrySelect, 9(16), e202304505. [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures for 3-Ethynyl-1-methylindazole

[1][2][3][4]

Executive Summary: Operational Safety Directive

3-Ethynyl-1-methylindazole (an ethynyl-substituted nitrogen heterocycle) presents a dual-hazard profile: chemical reactivity associated with the terminal alkyne group and biological activity typical of indazole-based kinase inhibitor intermediates.

IMMEDIATE ACTION REQUIRED:

• DO NOT dispose of via municipal drains. The terminal alkyne moiety can react with copper or silver plumbing to form explosive metal acetylides .

• DO NOT use metal spatulas or containers (specifically copper, brass, or silver) during handling or waste collection.

• Primary Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.

Physicochemical & Hazard Profile

Understanding the molecular structure is prerequisite to safe disposal. The ethynyl group (

) is the critical control point for safety.

Property	Data / Classification	Operational Implication
Chemical Class	Alkynyl Indazole	Potential for polymerization; weak acidity of terminal alkyne.
Physical State	Solid (Crystalline powder)	Dust explosion hazard if aerosolized.
Reactivity	Terminal Alkyne	Forms shock-sensitive acetylides with Cu, Ag, Hg.
Combustibility	High	Carbon-rich skeleton; burns vigorously.
Toxicity	Irritant / Bioactive	Treat as a potent drug substance (PDS).

Critical Hazard Mechanism: Metal Acetylide Formation

The proton on the terminal alkyne is weakly acidic (

). In the presence of transition metals (specifically Copper, Silver, Mercury) and a base (even weak bases in waste streams), it can form metal acetylides:

Protocol: Isolate this waste stream from all metal salts and metal plumbing.

Pre-Disposal Stabilization & Segregation

Before final disposal, the compound must be segregated to prevent accidental reactivity in the central waste accumulation area.

A. Solid Waste Segregation

• Container: Use High-Density Polyethylene (HDPE) or amber glass jars. Prohibit metal cans.

• Labeling: Mark clearly as "Flammable Solid, Organic" and add a secondary warning: "Contains Terminal Alkyne – NO METAL CONTACT."

• Stabilization: If the solid is old or potentially degraded (peroxidized), wet it with a high-flashpoint inert solvent (e.g., mineral oil) before sealing to desensitize it against friction.

B. Liquid Waste (Mother Liquors/Solvents)

• Compatibility: Ensure the waste solvent stream is free of oxidizing agents (peroxides, nitric acid) which can react violently with the alkyne.

• pH Control: Maintain neutral to slightly acidic pH (pH 5-7). Basic conditions promote acetylide formation if metal ions are present.

Detailed Disposal Procedures

Workflow Visualization

The following diagram outlines the decision logic for disposing of 3-Ethynyl-1-methylindazole to ensure no shock-sensitive byproducts are generated.

Figure 1: Decision matrix for the safe segregation and disposal of terminal alkynyl indazoles.

Protocol A: Solid Substance Disposal

• Collection: Sweep spilled powder using a plastic brush and pan. Do not use metal tools.

• Packaging: Transfer to a wide-mouth HDPE jar.

• Waste Code Assignment: Assign appropriate RCRA codes.

  • D001 (Ignitable) is the standard default for combustible organic solids.

  • Note: Check local regulations for "Reactive" (D003) classification if large quantities of alkynes are present, though typically D001 suffices for stable intermediates.

• Destruction: Ship to a TSDF (Treatment, Storage, and Disposal Facility) for incineration .

Protocol B: Contaminated Glassware & Equipment

Glassware used in the synthesis or handling of this compound may contain trace residues that could form acetylides on the glass surface or in the joints.

• Rinse 1 (Solubilization): Rinse glassware with Acetone or DCM to remove the bulk organic material. Collect this rinse as "Halogenated/Non-Halogenated Organic Waste."

• Rinse 2 (Deactivation): Rinse the glassware with 1M HCl .

  • Mechanism:[1][2][3][4][5][6] The acid protonates any formed acetylides, regenerating the alkyne and solubilizing metal ions, effectively destroying the shock-sensitive hazard.

• Final Wash: Wash with soap and water.[1]

Protocol C: Spill Cleanup (Emergency Response)

Scenario: Powder spill on a laboratory bench.

• Evacuate & Ventilate: Remove ignition sources.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Containment: Cover the spill with a wet paper towel (dampened with ethanol or water) to prevent dust aerosolization.

• Cleanup:

  • Use plastic scoops or stiff paper to lift the material.

  • Place waste into a plastic bag, then into the solid waste container.

  • Wipe the surface with a mild acid solution (1% acetic acid or dilute HCl) to ensure no acetylide residues remain.

Regulatory & Compliance (RCRA)

While specific listings for "3-Ethynyl-1-methylindazole" may not exist in 40 CFR 261, the generator is responsible for characterizing the waste.

• Characteristic of Ignitability (D001): Applicable if the solid is liable to cause fire through friction or burns vigorously.

• Characteristic of Reactivity (D003): Applicable if the waste is capable of detonation or explosive reaction. While the pure compound is generally stable, the potential for acetylide formation warrants treating it with the respect accorded to reactive waste.

Recommendation: Classify as Non-Regulated Chemical Solid (if non-ignitable per testing) OR Hazardous Waste Solid, n.o.s. (contains Indazole derivative) with D001 tag for flammability.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

• American Chemical Society. (2015). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]

• PubChem. (n.d.). Compound Summary: Indazole Derivatives. National Library of Medicine. [Link]

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Personal protective equipment for handling 3-Ethynyl-1-methylindazole

[1]

Part 1: Executive Safety Assessment

3-Ethynyl-1-methylindazole is a functionalized heterocycle combining an indazole pharmacophore with a reactive terminal alkyne.[1] While specific Safety Data Sheet (SDS) data for this exact isomer is often limited in public repositories, a rigorous risk assessment based on structural analogs (1-methylindazole) and functional group chemistry (terminal alkynes) dictates a Level 2 Biosafety / Chemical Hazard approach.[1]

Core Hazard Profile (Derived & Analog-Based)

• Primary GHS Classification: Warning .

  • H315/H319: Causes skin and serious eye irritation.[2][3][4]

  • H335: May cause respiratory irritation (STOT SE 3).[2][4]

  • H302: Harmful if swallowed (Acute Toxicity, Oral - Category 4).[1][2]

• Critical Reactivity Hazard (The "Hidden" Risk):

  • Metal Acetylide Formation: The terminal alkyne proton (

    ) is weakly acidic ( ).[1] Contact with copper, silver, or mercury salts under basic conditions can precipitate explosive metal acetylides .[1]

  • Energetic Potential: As an ethynyl-substituted nitrogen heterocycle, the compound possesses high energy density.[1] Avoid excessive heat or friction during grinding.

Part 2: Personal Protective Equipment (PPE) Matrix

Directive: Do not rely on "standard" lab PPE. The fine particulate nature of substituted indazoles requires enhanced respiratory and dermal barriers.

PPE Decision Logic

Use the following matrix to select the appropriate protection level based on your operational scale.

Protection Zone	Component	Standard Operation (< 100 mg)	Scale-Up / High Dust (> 100 mg)	Scientific Rationale
Dermal (Hand)	Glove Material	Nitrile (Double Gloved) (Outer: 5 mil, Inner: 4 mil)	Nitrile + Laminate Liner (e.g., Silver Shield®)	Indazoles penetrate latex rapidly.[1] Double gloving provides a visual breach indicator and increases breakthrough time.
Ocular	Eye Wear	Chemical Safety Goggles (Indirect Vent)	Face Shield + Goggles	Fine organic powders can bypass standard safety glasses. Goggles prevent corneal abrasion and chemical absorption.
Respiratory	Filtration	Fume Hood (Sash at 18")	N95 / P100 Respirator (If outside hood)	The H335 hazard implies mucosal irritation.[1] Preventing inhalation prevents systemic sensitization.
Body	Clothing	Lab Coat (Cotton/Poly) (Buttoned)	Tyvek® Lab Coat (Disposable)	Prevents "take-home" contamination on personal clothing.[1]

Part 3: Operational Protocols

Handling & Weighing (Static Control)

Indazole derivatives are often fluffy, electrostatic solids.[1]

• Ionization: Use an anti-static gun or ionizer bar inside the balance enclosure before weighing.

• Containment: Weigh directly into a tared vial. Do not use weighing boats for quantities < 10 mg to avoid transfer losses and dust generation.

• Solvent Trap: If dissolving immediately, add solvent to the vial inside the hood before moving to the bench.

Reaction Setup (The "Click" Chemistry Context)

This compound is frequently used in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1]

• Catalyst Management: When using Copper (Cu) catalysts, ensure the reaction is maintained under an inert atmosphere (Nitrogen/Argon).[1]

• Quenching: Upon completion, immediately chelate Cu (using EDTA or ammonia) to prevent the formation of shock-sensitive copper acetylides during workup.[1]

Emergency Response Workflow

Scenario: 500 mg jar dropped, powder dispersed on floor.

• Evacuate: Clear the immediate area of personnel.

• PPE Up: Don N95 respirator and double nitrile gloves.

• Wet Method: Do not dry sweep. Cover the spill with paper towels dampened with isopropyl alcohol (IPA) or water.

• Collect: Scoop up the damp towels and place in a hazardous waste bag.

• Clean: Wipe the surface three times with soap and water to remove indazole residues.

Part 4: Visualized Workflows

Diagram 1: PPE Selection & Risk Assessment Logic

This decision tree guides the researcher through the safety requirements based on the state of matter and quantity.

Caption: Decision logic for selecting appropriate PPE based on physical state and quantity thresholds.

Diagram 2: Chemical Handling & Disposal Workflow

This flow details the critical path for safe usage, emphasizing the prevention of metal acetylide formation.

Caption: Operational workflow emphasizing the segregation of alkyne waste from heavy metals to prevent explosion hazards.

Part 5: Disposal & Deactivation[7]

Strict Segregation Rule: Never dispose of 3-Ethynyl-1-methylindazole (or its reaction mixtures) in waste containers known to contain heavy metals (Silver, Mercury, Copper) unless the alkyne has been fully consumed or the metals are chelated.[1]

• Primary Stream: Combustible Organic Waste (Halogen-free, unless reaction solvent dictates otherwise).[1]

• Deactivation (Spill Residues): Treat with a dilute solution of bleach (Sodium Hypochlorite) to oxidize the alkyne functionality if safe to do so, or simply absorb onto vermiculite and incinerate via a licensed contractor.

• Labeling: Clearly tag waste bottles with "Contains Terminal Alkyne - Potential Acetylide Hazard."[1]

References

• PubChem. (2024). 1-Methyl-1H-indazole Compound Summary. National Library of Medicine. [Link]

• Glen Research. (2018).[5] Safety Data Sheet: Alkyne-NHS Ester. [Link]

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